N-Methyl Metribuzin-d3

Core Science & Biosynthesis

N-Methyl Metribuzin-d3: A Technical Overview for Researchers

For immediate release: An in-depth guide on N-Methyl Metribuzin-d3, a crucial analytical tool for researchers in environmental science and agriculture. This document provides a comprehensive overview of its chemical properties, structure, and applications, with a focus on its role in the quantitative analysis of the herbicide Metribuzin.

Introduction

N-Methyl Metribuzin-d3 is the deuterated form of N-Methyl Metribuzin, which is a significant metabolite of the widely used triazinone herbicide, Metribuzin. Due to its isotopic labeling, N-Methyl Metribuzin-d3 serves as an ideal internal standard for isotope dilution mass spectrometry (IDMS). This technique allows for highly accurate and precise quantification of Metribuzin and its metabolites in complex matrices such as soil, water, and biological tissues. The stable isotope label ensures that the internal standard behaves nearly identically to the analyte of interest during sample preparation and analysis, correcting for matrix effects and variations in instrument response.

Chemical Identity and Structure

N-Methyl Metribuzin-d3 is a synthetic compound not intended for direct application in agriculture but for use in a laboratory setting. Its chemical properties are summarized in the table below.

Property	Value
Chemical Name	6-(tert-butyl)-4-((methyl-d3)amino)-3-(methylthio)-1,2,4-triazin-5(4H)-one
CAS Number	1794754-27-0[1]
Molecular Formula	C₉H₁₃D₃N₄OS[1]
Molecular Weight	231.33 g/mol [1]
IUPAC Name	6-(tert-butyl)-4-[(trideuteriomethyl)amino]-3-(methylthio)-1,2,4-triazin-5-one
InChI Key	JBFWXRSTOLHNFZ-GKOSEXJESA-N[2]
SMILES	O=C1C(C(C)(C)C)=NN=C(SC)N1NC([2H])([2H])[2H][3]
Synonyms	Metribuzin Methylamine-d3, 6-tert-Butyl-4-[(methyl-d3)amino]-3-(methylthio)-1,2,4-triazin-5(4H)-one[4]

The chemical structure of N-Methyl Metribuzin-d3 is characterized by a triazinone ring with a tert-butyl group, a deuterated methylamino group, and a methylthio group attached.

Caption: Chemical structure of N-Methyl Metribuzin-d3.

Experimental Protocols

Synthesis of N-Methyl Metribuzin-d3

Inferred Synthetic Scheme:

Caption: Inferred synthetic pathway for N-Methyl Metribuzin-d3.

A plausible laboratory-scale synthesis would involve the following conceptual steps:

• Reaction Setup: The precursor, 4-amino-6-tert-butyl-3-mercapto-1,2,4-triazin-5(4H)-one, would be dissolved in a suitable solvent.

• Addition of Methylating Agent: A deuterated methylating agent, such as iodomethane-d3 (B117434) (CD₃I) or dimethyl-d6 sulfate (B86663) ((CD₃)₂SO₄), would be added to the reaction mixture.

• Reaction Conditions: The reaction would likely be carried out under basic conditions to facilitate the methylation, with controlled temperature and reaction time to ensure optimal yield and purity.

• Purification: The final product, N-Methyl Metribuzin-d3, would be purified from the reaction mixture using standard techniques such as crystallization or chromatography.

Analytical Method for Quantification of Metribuzin using N-Methyl Metribuzin-d3 as an Internal Standard

N-Methyl Metribuzin-d3 is ideally suited for use as an internal standard in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods for the determination of Metribuzin in various samples.

Sample Preparation (General Workflow):

Caption: General workflow for sample preparation.

LC-MS/MS Parameters:

The following table provides typical LC-MS/MS parameters for the analysis of Metribuzin, which would be applicable when using N-Methyl Metribuzin-d3 as an internal standard.

Parameter	Value
LC Column	C18 or similar reversed-phase column
Mobile Phase	Gradient of water and acetonitrile (B52724) or methanol (B129727) with additives like formic acid or ammonium (B1175870) acetate
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
MS/MS Transitions	Metribuzin: e.g., m/z 215.1 → 187.1 (quantifier), 215.1 → 145.1 (qualifier)[5][6]. N-Methyl Metribuzin-d3: The precursor ion would be m/z 234.3, with corresponding product ions.

Mechanism of Action of the Parent Compound, Metribuzin

Metribuzin, the non-deuterated parent compound, is a potent inhibitor of photosynthesis in susceptible plants. It acts by blocking the electron transport chain in Photosystem II (PSII).[3][7]

Inhibition of Photosystem II:

Metribuzin disrupts the normal flow of electrons by binding to the D1 protein in the PSII complex. This binding event prevents the reduction of plastoquinone (B1678516) (PQ) to plastoquinol (PQH₂), effectively halting the photosynthetic process.

Caption: Inhibition of photosynthetic electron transport by Metribuzin.

Conclusion

N-Methyl Metribuzin-d3 is an indispensable tool for the accurate and reliable quantification of the herbicide Metribuzin and its metabolites. Its use as an internal standard in isotope dilution mass spectrometry minimizes analytical errors and allows for sensitive detection in complex environmental and biological samples. A thorough understanding of its chemical properties and the mechanism of action of its parent compound is essential for its effective application in research and monitoring studies.

References

• 1. benchchem.com [benchchem.com]
• 2. Frontiers | Efficacy of Metribuzin Doses on Physiological, Growth, and Yield Characteristics of Wheat and Its Associated Weeds [frontiersin.org]
• 3. Photosynthesis inhibitor herbicides | UMN Extension [extension.umn.edu]
• 4. epa.gov [epa.gov]
• 5. Effects of Metribuzin Herbicide on Some Morpho-Physiological Characteristics of Two Echinacea Species [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. [Mode of action and structure-acitivity-relationships of the aminotriazinone herbicide Metribuzin. Inhibition of photosynthetic electron transport in chloroplasts by Metribuzin (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical and Chemical Properties of N-Methyl Metribuzin-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methyl Metribuzin-d3 is the deuterated analogue of N-Methyl Metribuzin, which itself is a methylated derivative of the widely used triazinone herbicide, Metribuzin. The incorporation of deuterium (B1214612) (d3) into the N-methyl group makes it a valuable internal standard for quantitative analysis of N-Methyl Metribuzin and Metribuzin in various matrices using mass spectrometry-based methods. Its primary application lies in environmental monitoring, agricultural research, and residue analysis, where it aids in the accurate quantification of the parent herbicide and its metabolites.[1][2] This technical guide provides a comprehensive overview of the known physical and chemical properties of N-Methyl Metribuzin-d3, alongside experimental considerations for its use.

Chemical and Physical Properties

Table 1: General and Chemical Properties of N-Methyl Metribuzin-d3

Property	Value	Source(s)
Chemical Name	6-(1,1-Dimethylethyl)-4-[(methyl-d3)amino]-3-(methylthio)-1,2,4-triazin-5(4H)-one	[2]
Synonyms	6-tert-Butyl-4-[(methyl-d3)amino]-3-(methylthio)-1,2,4-triazin-5(4H)-one; Metribuzin Methylamine-d3	[2]
CAS Number	1794754-27-0	[2]
Molecular Formula	C₉H₁₃D₃N₄OS	[1][2]
Molecular Weight	231.33 g/mol	[1][2]
Appearance	White to off-white solid (presumed)	Inferred
Storage Conditions	2-8°C, Refrigerator	[2]

Table 2: Physicochemical Properties of N-Methyl Metribuzin-d3 and Related Compounds

Property	N-Methyl Metribuzin-d3	N-Methyl Metribuzin	Metribuzin
Melting Point	Data not available	Data not available	125.5-126.5 °C
Boiling Point	Data not available	Data not available	Decomposes before boiling
Solubility in Water	Data not available	Data not available	1.2 g/L at 20°C
Solubility in Organic Solvents	Data not available	Data not available	Soluble in methanol, ethanol, dimethylformamide, acetone, and chloroform. Slightly soluble in xylene. Very slightly soluble in n-hexane.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of N-Methyl Metribuzin-d3 are not explicitly published. However, based on the synthesis of Metribuzin and general deuteration techniques, a plausible synthetic route and analytical workflow can be proposed.

Hypothetical Synthesis Workflow

The synthesis of N-Methyl Metribuzin-d3 would likely start from a suitable precursor, such as 4-amino-6-tert-butyl-3-(methylthio)-1,2,4-triazin-5(4H)-one (the immediate precursor to Metribuzin), followed by N-methylation using a deuterated methylating agent.

A potential synthetic workflow for N-Methyl Metribuzin-d3.

Methodology:

• Reaction Setup: The precursor, 4-amino-6-tert-butyl-3-(methylthio)-1,2,4-triazin-5(4H)-one, would be dissolved in a suitable aprotic polar solvent such as dimethylformamide (DMF) or acetonitrile.

• Deprotonation: A non-nucleophilic base, such as sodium hydride (NaH) or potassium carbonate (K₂CO₃), would be added to deprotonate the amino group, forming an anion.

• Methylation: A deuterated methylating agent, for instance, iodomethane-d3 (B117434) (CD₃I), would be added to the reaction mixture. The reaction would likely be stirred at room temperature or slightly elevated temperatures to ensure complete methylation.

• Workup: Upon completion, the reaction would be quenched with water and the product extracted with an organic solvent like ethyl acetate.

• Purification: The crude product would then be purified using column chromatography on silica (B1680970) gel to yield pure N-Methyl Metribuzin-d3.

Analytical Workflow for Quantification

As an internal standard, N-Methyl Metribuzin-d3 is used in conjunction with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the quantification of Metribuzin and its metabolites in complex matrices.

An analytical workflow for the quantification of Metribuzin using N-Methyl Metribuzin-d3.

Methodology:

• Sample Preparation: A known amount of the sample (e.g., soil, water, or a homogenized plant material) is taken.

• Internal Standard Spiking: A precise volume of a standard solution of N-Methyl Metribuzin-d3 is added to the sample.

• Extraction: The analytes (Metribuzin and its metabolites) along with the internal standard are extracted from the matrix using an appropriate method, such as the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol.

• LC-MS/MS Analysis: The extract is then injected into an LC-MS/MS system. The chromatographic separation is typically achieved on a C18 column. The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to selectively detect and quantify the parent and product ions of both the analyte and the deuterated internal standard.

• Quantification: The ratio of the peak area of the analyte to the peak area of the internal standard is used to construct a calibration curve and accurately quantify the concentration of the analyte in the original sample.

Biological Activity and Signaling Pathway

N-Methyl Metribuzin-d3, as a stable isotope-labeled compound, is not intended for direct biological activity studies. Its purpose is to mimic the chemical behavior of the unlabeled compound for analytical quantification. The relevant biological activity is that of its parent compound, Metribuzin.

Metribuzin is a herbicide that acts by inhibiting photosynthesis in susceptible plants. Specifically, it blocks the electron transport chain in Photosystem II (PSII) by binding to the D1 protein. This disruption prevents the flow of electrons from plastoquinone (B1678516) QA to QB, ultimately halting ATP and NADPH production, which are essential for carbon fixation.

The inhibitory action of Metribuzin on the photosynthetic electron transport chain in Photosystem II.

Conclusion

N-Methyl Metribuzin-d3 is a critical analytical tool for researchers in environmental science, agriculture, and food safety. While specific experimental data on its physical properties are limited, its chemical identity and intended use as an internal standard are well-established. The provided hypothetical experimental workflows and the understanding of the biological activity of its parent compound, Metribuzin, offer a solid foundation for its application in highly sensitive and accurate quantitative studies. Future research providing empirical data on the physicochemical properties of N-Methyl Metribuzin-d3 would be a valuable addition to the scientific literature.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]

N-Methyl Metribuzin-d3: A Technical Guide for Researchers

This in-depth technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals on N-Methyl Metribuzin-d3. It covers the core chemical properties, its application as an internal standard in quantitative analysis, and the mechanism of action of its non-deuterated analog.

Core Properties and Data

N-Methyl Metribuzin-d3 is the deuterated form of N-Methyl Metribuzin (B1676530), which is a methylamine (B109427) analog of the herbicide Metribuzin. Its primary application in a research setting is as an internal standard for the quantitative analysis of N-Methyl Metribuzin or related compounds by isotope dilution mass spectrometry, most commonly with liquid chromatography-tandem mass spectrometry (LC-MS/MS). The incorporation of stable isotopes provides a compound that is chemically almost identical to the analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization, but is distinguishable by its mass-to-charge ratio.

The key quantitative and physical data for N-Methyl Metribuzin-d3 are summarized in the table below.

Property	Value	Reference
CAS Number	1794754-27-0	[1][2][3][4]
Molecular Formula	C₉H₁₃D₃N₄OS	[1][2][3][4]
Molecular Weight	231.33 g/mol	[1][2][3][4]
IUPAC Name	6-(tert-butyl)-4-((methyl-d3)amino)-3-(methylthio)-1,2,4-triazin-5(4H)-one	[5][6]
Synonyms	6-(1,1-Dimethylethyl)-4-[(methyl-d3)amino]-3-(methylthio)-1,2,4-triazin-5(4H)-one, 6-tert-Butyl-4-[(methyl-d3)amino]-3-(methylthio)-1,2,4-triazin-5(4H)-one, Metribuzin Methylamine-d3	[1][2]
Storage Temperature	2-8°C	[5][7]

Mechanism of Action: Inhibition of Photosynthesis

The herbicidal activity of the parent compound, Metribuzin, provides the context for the relevance of N-Methyl Metribuzin as an analyte in environmental and agricultural studies. Metribuzin is a selective triazinone herbicide that acts by inhibiting photosynthesis.[1][2] It is absorbed by the roots and foliage of plants and translocated to the chloroplasts.

The primary molecular target is Photosystem II (PSII), a critical protein complex within the thylakoid membranes of chloroplasts.[3][4][8] Metribuzin binds to the Q-binding site on the D1 protein of the PSII complex. This binding competitively inhibits the native plastoquinone, thereby blocking the electron transport from the primary quinone acceptor (Q) to the secondary quinone acceptor (Q).[3][4] The interruption of this electron flow halts the production of ATP and NADPH, which are essential for carbon fixation and plant growth. This leads to a cascade of secondary effects, including the generation of reactive oxygen species (ROS) and subsequent lipid peroxidation, ultimately causing cellular damage and plant death.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Metribuzin - Wikipedia [en.wikipedia.org]
• 3. [Mode of action and structure-acitivity-relationships of the aminotriazinone herbicide Metribuzin. Inhibition of photosynthetic electron transport in chloroplasts by Metribuzin (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sencor / metribuzin | CALS [cals.cornell.edu]
• 5. N-Methyl Metribuzin-d3 | 1794754-27-0 [sigmaaldrich.com]
• 6. N-Methyl Metribuzin-d3 | CAS 1794754-27-0 | LGC Standards [lgcstandards.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. Effects of Metribuzin Herbicide on Some Morpho-Physiological Characteristics of Two Echinacea Species | MDPI [mdpi.com]

N-Methyl Metribuzin Herbicide: A Technical Guide to its Core Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Methyl Metribuzin (B1676530), a derivative of the widely used triazinone herbicide metribuzin, is structurally characterized by the methylation of the amino group at the 4-position. While specific research on the mechanism of action of N-Methyl Metribuzin is limited, its close structural analogy to metribuzin strongly suggests a similar mode of action: the inhibition of Photosystem II (PSII) in the chloroplasts of susceptible plant species. This technical guide provides an in-depth analysis of the core mechanism of action of metribuzin as a proxy for understanding N-Methyl Metribuzin. It details the molecular interactions within PSII, summarizes quantitative data on its inhibitory effects, presents detailed experimental protocols for key assays, and utilizes visualizations to illustrate critical pathways and workflows. This document serves as a comprehensive resource for researchers in herbicide development, plant physiology, and related fields, acknowledging the current data gap for N-Methyl Metribuzin and proposing a scientifically-grounded, inferred mechanism.

Introduction

Metribuzin is a selective herbicide effective against a broad spectrum of broadleaf and grassy weeds.[1][2] Its herbicidal activity stems from the disruption of photosynthesis, a fundamental process for plant survival.[3] N-Methyl Metribuzin, an N-methylated analog and a potential impurity in metribuzin synthesis, is presumed to share this primary mode of action. Understanding the precise molecular interactions of these compounds with their target site is crucial for the development of more effective and selective herbicides and for managing herbicide resistance.

Core Mechanism of Action: Inhibition of Photosystem II

The primary target of metribuzin, and likely N-Methyl Metribuzin, is the Photosystem II (PSII) complex located in the thylakoid membranes of chloroplasts.[3][4] Specifically, these herbicides act by interrupting the photosynthetic electron transport chain.

2.1. Binding to the D1 Protein

Metribuzin binds to a specific niche on the D1 protein, a core component of the PSII reaction center. This binding site is also the docking position for plastoquinone (B1678516) (PQ), the native electron acceptor. By competitively binding to the PQ-binding site, metribuzin physically blocks the transfer of electrons from the primary electron acceptor, QA, to PQ.[4] This inhibition effectively halts the linear electron flow, preventing the production of ATP and NADPH, which are essential for carbon fixation and plant growth.

2.2. Consequential Cellular Damage

The blockage of electron transport leads to a cascade of damaging secondary effects. The accumulation of highly energized chlorophyll (B73375) molecules results in the formation of triplet chlorophyll, which can react with molecular oxygen to produce highly reactive singlet oxygen species (¹O₂). These reactive oxygen species (ROS) cause lipid peroxidation of cell membranes, leading to loss of membrane integrity, chlorophyll bleaching, and ultimately, cell death.[5]

dot

Caption: Inferred signaling pathway of N-Methyl Metribuzin action in Photosystem II.

Quantitative Data on PSII Inhibition

Herbicide	Plant Species/System	Parameter	Value	Reference
Metribuzin	Pea thylakoids	IC50	0.06 µM	[6]
Metribuzin	Wild Radish (Susceptible)	LD50	150 g ai/ha	[7]
Atrazine	Pea thylakoids	IC50	0.2 µM	[6]
Diuron	Pea thylakoids	IC50	0.04 µM	[6]

Experimental Protocols

The following are detailed methodologies for key experiments used to elucidate the mechanism of action of PSII-inhibiting herbicides.

4.1. Measurement of Photosystem II Electron Transport Rate

This protocol measures the rate of electron transport from PSII to an artificial electron acceptor, 2,6-dichlorophenolindophenol (DCPIP), which changes color upon reduction.

• Materials:

  • Isolation buffer (e.g., 400 mM sucrose, 50 mM HEPES-KOH pH 7.6, 10 mM NaCl, 5 mM MgCl₂)

  • Reaction buffer (e.g., 50 mM HEPES-KOH pH 7.6, 100 mM sucrose, 10 mM NaCl, 5 mM MgCl₂)

  • DCPIP solution (1 mM)

  • Spectrophotometer

  • Light source

• Procedure:

  • Isolate chloroplasts from the plant tissue of interest.

  • Suspend the isolated chloroplasts in the reaction buffer to a known chlorophyll concentration.

  • Add the chloroplast suspension to a cuvette containing the reaction buffer and DCPIP.

  • Add varying concentrations of N-Methyl Metribuzin to different cuvettes. Include a control without the herbicide.

  • Measure the initial absorbance at 600 nm in the dark.

  • Illuminate the cuvette with a light source and record the decrease in absorbance at 600 nm over time.

  • Calculate the rate of DCPIP reduction from the change in absorbance.

dot

Caption: Experimental workflow for measuring PSII electron transport rate.

4.2. Chlorophyll a Fluorescence Assay

This non-invasive technique measures changes in chlorophyll fluorescence, which are indicative of the status of PSII.

• Materials:

  • Pulse-Amplitude-Modulation (PAM) fluorometer

  • Dark-adaptation clips

• Procedure:

  • Dark-adapt the leaves of the treated and control plants for at least 20-30 minutes.

  • Measure the minimal fluorescence (F₀) with a weak measuring light.

  • Apply a saturating pulse of light to measure the maximal fluorescence (Fₘ).

  • The maximal quantum yield of PSII (Fᵥ/Fₘ) is calculated as (Fₘ - F₀) / Fₘ. A decrease in this ratio indicates PSII damage.

  • Further analysis of the fluorescence induction curve (Kautsky curve) can provide more detailed information on the site of inhibition within the electron transport chain.[8]

dot

Caption: Experimental workflow for chlorophyll a fluorescence assay.

4.3. Herbicide Metabolism Study Using Radiolabeled Compounds

This method is used to determine the rate of metabolism of a herbicide within the plant, which is a key mechanism of selectivity and resistance.

• Materials:

  • Radiolabeled N-Methyl Metribuzin (e.g., ¹⁴C-labeled)

  • Plant tissue (e.g., leaf discs)

  • Incubation buffer

  • Extraction solvent (e.g., methanol/water mixture)

  • High-Performance Liquid Chromatography (HPLC) with a radioactivity detector

  • Liquid scintillation counter

• Procedure:

  • Incubate plant tissue with a known concentration of radiolabeled N-Methyl Metribuzin for various time points.[9]

  • At each time point, stop the reaction and wash the tissue to remove unabsorbed herbicide.

  • Homogenize the tissue and extract the herbicide and its metabolites using an appropriate solvent.

  • Analyze the extract using HPLC to separate the parent herbicide from its metabolites.

  • Quantify the amount of parent compound and metabolites using a radioactivity detector and/or liquid scintillation counting.

dot

Caption: Experimental workflow for a radiolabeled herbicide metabolism study.

Resistance Mechanisms

Herbicide resistance to PSII inhibitors can develop through two primary mechanisms:

• Target-Site Resistance: This involves mutations in the psbA gene, which codes for the D1 protein. These mutations alter the herbicide-binding site, reducing the binding affinity of the herbicide. For example, a common mutation leading to triazine resistance is a serine-to-glycine substitution at position 264 of the D1 protein.[7][10]

• Non-Target-Site Resistance: This typically involves enhanced metabolism of the herbicide by the plant. Tolerant or resistant plants can more rapidly detoxify the herbicide, preventing it from reaching inhibitory concentrations at the target site.

Conclusion and Future Directions

The mechanism of action of N-Methyl Metribuzin is inferred to be the inhibition of Photosystem II, mirroring that of its parent compound, metribuzin. This involves binding to the D1 protein and blocking electron transport, leading to oxidative stress and cell death. While this provides a strong working hypothesis, direct experimental validation is necessary.

Future research should focus on:

• Determining the specific binding affinity (IC50, Ki) of N-Methyl Metribuzin to the D1 protein.

• Conducting comparative studies with metribuzin to understand the impact of N-methylation on herbicidal activity and crop selectivity.

• Investigating the metabolic fate of N-Methyl Metribuzin in susceptible and tolerant plant species.

Such studies will not only fill the current knowledge gap but also contribute to the broader understanding of herbicide-target interactions and the development of next-generation weed management strategies.

References

• 1. Metribuzin | C8H14N4OS | CID 30479 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Metribuzin - Wikipedia [en.wikipedia.org]
• 3. Photosynthesis inhibitor herbicides | UMN Extension [extension.umn.edu]
• 4. www2.lsuagcenter.com [www2.lsuagcenter.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. ahri.uwa.edu.au [ahri.uwa.edu.au]
• 8. plantbreedbio.org [plantbreedbio.org]
• 9. m.youtube.com [m.youtube.com]
• 10. arxiv.org [arxiv.org]

Protocols & Analytical Methods

Application Note: Quantification of Metribuzin in Environmental Samples using N-Methyl Metribuzin-d3 as an Internal Standard by LC-MS/MS

Introduction

Metribuzin (B1676530) is a selective triazinone herbicide widely used for the control of broadleaf weeds and certain grasses in a variety of crops, including soybeans, potatoes, and tomatoes.[1] Its potential for environmental contamination, particularly of water sources, necessitates sensitive and accurate analytical methods for its monitoring.[1] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as a preferred technique for the analysis of pesticide residues due to its high selectivity and sensitivity.[2][3][4][5] The use of a stable isotope-labeled internal standard is crucial for achieving high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response.[2][3] This application note describes a robust LC-MS/MS method for the quantification of metribuzin in water and soil samples using N-Methyl Metribuzin-d3 as an internal standard.

N-Methyl Metribuzin-d3

N-Methyl Metribuzin-d3 is a deuterated analog of N-methyl metribuzin, a metabolite of metribuzin. Its chemical and physical properties are summarized in the table below. The stable isotope label makes it an ideal internal standard for the analysis of metribuzin, as it co-elutes with the analyte of interest and exhibits similar ionization behavior in the mass spectrometer, ensuring reliable quantification.

Property	Value
Synonyms	6-(1,1-Dimethylethyl)-4-[(methyl-d3)amino]-3-(methylthio)-1,2,4-triazin-5(4H)-one[6]
CAS Number	1794754-27-0[6]
Molecular Formula	C9H13D3N4OS[6]
Molecular Weight	231.33 g/mol [6]

Experimental Protocols

1. Sample Preparation

a) Water Samples

• Weigh 10 ± 0.10 g of the water sample into a 50 mL conical tube.

• For recovery samples, fortify with the appropriate metribuzin standard solution.

• Add 100 µL of a 0.10 µg/mL N-Methyl Metribuzin-d3 internal standard solution to each sample and mix well.[7][8]

• Add approximately 10 mL of methylene (B1212753) chloride to the tube and stopper it.[7][8]

• Mix thoroughly and allow the phases to separate.[7][8]

• Using a Pasteur pipette, transfer the bottom organic layer (approximately 10 mL) to a culture tube.[7][8]

• Evaporate the sample to dryness under a gentle stream of nitrogen using a TurboVap set at 50°C.[7][8]

• Reconstitute the residue in 1 mL of 4:1 (v/v) water:acetonitrile.[7][8]

• Vortex thoroughly and transfer the solution to an HPLC vial for LC-MS/MS analysis.[7][8]

b) Soil Samples

• Weigh 10 ± 0.10 g of soil into a 125 mL glass jar.

• For recovery samples, fortify with the appropriate metribuzin standard solution and allow it to sit for approximately 10 minutes.[7]

• Add 40 mL of a 1:1 (v/v) acetonitrile:water solution to each sample.[7]

• Add a magnetic stirrer to each jar and loosely attach the lid.

• Extract the samples using a microwave extraction system. A typical program would be a ramp to 70°C over 10 minutes, followed by a 10-minute hold at 70°C.[7]

• After the samples have cooled, add 0.650 mL of a 1 µg/mL N-Methyl Metribuzin-d3 internal standard solution to each sample and mix well.[7]

• Take an approximately 1.5 mL aliquot and place it in a microcentrifuge tube. Centrifuge at 12,000 RPM for approximately 2 minutes.[7]

• Transfer approximately 1 mL of the supernatant into an HPLC vial and add approximately 0.625 mL of water.[7]

• Vortex to mix the sample for LC-MS/MS analysis.[7]

2. LC-MS/MS Analysis

The following are typical LC-MS/MS conditions for the analysis of metribuzin.

a) Liquid Chromatography Conditions

Parameter	Condition
Column	Phenomenex Kinetex C8, 100 mm x 3.0 mm, 2.6 µm particle size[7]
Mobile Phase A	Water:Acetonitrile (9:1, v/v) with 0.2% Acetic Acid[8]
Mobile Phase B	Acetonitrile with 0.2% Acetic Acid[8]
Gradient	Time (min)
Flow Rate	0.5 mL/min
Injection Volume	50 µL[8]
Column Temperature	40°C

b) Mass Spectrometry Conditions

Parameter	Condition
Instrument	AB Sciex 6500 or equivalent[7]
Ionization Mode	Electrospray Ionization (ESI), Positive[8]
Source Temperature	400°C[8]
MRM Transitions	Analyte

Data Presentation

The use of N-Methyl Metribuzin-d3 as an internal standard significantly improves the accuracy and precision of the method. The following tables summarize the expected performance characteristics of the method.

Table 1: Method Performance in Water Samples

Parameter	Value
Limit of Quantitation (LOQ)	0.5 ng/g[7][8]
Linearity (r²)	>0.995
Recovery (at 0.5 and 5.0 ng/g)	90-110%
Relative Standard Deviation (RSD)	<15%

Table 2: Method Performance in Soil Samples

Parameter	Value
Limit of Quantitation (LOQ)	10 ng/g[7]
Linearity (r²)	>0.995
Recovery (at 10 and 100 ng/g)	85-115%
Relative Standard Deviation (RSD)	<15%

Visualizations

Caption: Experimental workflow for the analysis of metribuzin.

Caption: Role of the internal standard in LC-MS/MS analysis.

References

• 1. Metribuzin | C8H14N4OS | CID 30479 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Method Validation for Quantitative Analysis of Metribuzin in Wheat by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. N-Methyl Metribuzin-d3 | CAS 1794754-27-0 | LGC Standards [lgcstandards.com]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]

Application Notes & Protocols: High-Sensitivity Detection of Metribuzin in Environmental and Agricultural Samples by Gas Chromatography-Mass Spectrometry (GC-MS/MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metribuzin (B1676530) is a widely utilized triazinone herbicide for controlling broadleaf weeds and some grasses in various agricultural settings.[1][2] Its persistence in soil and water necessitates sensitive and reliable analytical methods for monitoring its residues to ensure environmental safety and food quality. This document provides a detailed protocol for the determination and quantification of metribuzin and its primary degradation products—desamino-metribuzin (DA), diketo-metribuzin (DK), and desamino-diketo-metribuzin (DADK)—using gas chromatography-tandem mass spectrometry (GC-MS/MS). The described methodology, encompassing robust sample preparation and optimized instrument parameters, delivers high sensitivity, selectivity, and accuracy for the analysis of this herbicide in complex matrices like soil and plant tissues.

Introduction

Gas chromatography coupled with tandem mass spectrometry (GC-MS/MS) has become a powerful tool for pesticide residue analysis due to its exceptional sensitivity and selectivity, especially in complex sample matrices.[1] This application note details a validated GC-MS/MS method for the analysis of metribuzin and its metabolites, offering a comprehensive guide from sample preparation to data interpretation. The protocols provided are intended for professionals in environmental monitoring, food safety, and agricultural science.

Experimental Protocols

Sample Preparation: Ultrasound-Assisted Extraction (UAE)

This method is suitable for both soil and plant samples and offers an efficient extraction process with reduced solvent consumption.

For Soil Samples:

• Weigh 2 g of the soil sample into a 20 mL glass column equipped with a cellulose (B213188) paper filter at the bottom.

• Add 1 g of anhydrous sodium sulfate (B86663) to the column to remove residual moisture.

• Add 5 mL of ethyl acetate (B1210297) to the column.

• Submerge the column in an ultrasonic water bath and sonicate for 15 minutes at 30°C.

• Collect the extract by applying a vacuum to a conical tube.

• Repeat the extraction process with an additional 5 mL of ethyl acetate.

• Combine the extracts and adjust the final volume to 10 mL with ethyl acetate. The extract is now ready for GC-MS/MS analysis.[2]

For Plant Samples (e.g., Bean Leaves):

• Weigh 0.2 g of ground, lyophilized plant material into a 20 mL glass column with a cellulose paper filter.

• Add 5 mL of ethyl acetate and sonicate for 15 minutes.[1]

• Collect the extract under vacuum.[1]

• Perform a second extraction with another 5 mL of ethyl acetate.

• Concentrate the combined extracts to 2 mL.

• For cleanup, perform a dispersive solid-phase extraction (dSPE) by adding 25 mg of primary secondary amine (PSA) and 50 mg of graphitized carbon black (GCB) to the concentrated extract.

• Vortex the tube for 3 minutes and then centrifuge at 5000 rpm for 10 minutes.[1]

• The resulting supernatant is ready for GC-MS/MS analysis.[1]

GC-MS/MS Instrumentation and Conditions

The following parameters have been optimized for the analysis of metribuzin and its metabolites on an Agilent 7890A gas chromatograph coupled to an Agilent 7000 triple quadrupole mass spectrometer or a similar system.[2]

Table 1: GC-MS/MS Instrument Parameters

Parameter	Value
Gas Chromatograph	Agilent 7890A or equivalent
Capillary Column	Agilent HP-5MS ultra inert (30 m x 0.25 mm i.d., 0.25 µm film thickness)[2]
Carrier Gas	Helium (99.995% purity) at a constant flow of 1 mL/min[2]
Injection Volume	1 µL
Injection Mode	Pulsed splitless (25 psi for 0.5 min, purge valve on at 1.5 min)[2]
Injector Temperature	280 °C[2]
Oven Temperature Program
Initial Temperature	120 °C, hold for 1 min[2]
Ramp	20 °C/min to 300 °C[2]
Final Temperature	300 °C, hold for 5 min[2]
Total Run Time	15 min[2]
Mass Spectrometer	Agilent 7000 Triple Quadrupole or equivalent
Ion Source	Electron Impact (EI)
Ion Source Temperature	280 °C[2]
Scan Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions for Metribuzin and its Metabolites

For quantitative analysis, the following MRM transitions should be monitored. It is recommended to optimize collision energies on the specific instrument being used.

Table 2: MRM Transitions and Retention Times

Compound	Precursor Ion (m/z)	Product Ion (Quantifier, m/z)	Product Ion (Qualifier, m/z)	Retention Time (min)
Metribuzin	215.1	187.1	145.1	~2.9
Metribuzin DA	200.1	172.1	116.0	~2.5
Metribuzin DK	185.1	155.9	110.5	~1.9
Metribuzin DADK	170.1	141.4	125.7	~2.1

Data compiled from multiple sources.[3][4]

Method Validation and Performance

The performance of this GC-MS/MS method has been validated for linearity, repeatability, accuracy (recovery), and limits of detection (LOD) and quantification (LOQ).

Table 3: Method Validation Parameters

Parameter	Soil	Plants
Linearity Range (ng/mL)	10 - 600 (Metribuzin)20 - 300 (Metabolites)	10 - 600 (Metribuzin)20 - 300 (Metabolites)
Correlation Coefficient (R²)	≥ 0.996	≥ 0.996
Repeatability (RSD%)	< 7% (for all compounds)	< 7% (for all compounds)
Accuracy (Recovery %)	73 - 121%	73 - 121%
LOD (µg/kg)	Not explicitly stated	2.6 - 18
LOQ (µg/kg)	Not explicitly stated	2.6 - 18

Data is based on a study by A. Aguera et al. (2022).[2]

Experimental Workflow and Logic Diagrams

To provide a clear visual representation of the analytical process, the following diagrams illustrate the experimental workflow and the logical steps in method development and validation.

Caption: Experimental Workflow for Metribuzin Residue Analysis.

Caption: Logical Steps in Method Development and Validation.

Conclusion

The GC-MS/MS method detailed in this application note provides a robust, sensitive, and reliable approach for the routine analysis of metribuzin and its primary metabolites in diverse and complex matrices such as soil and plants. The use of ultrasound-assisted extraction presents an efficient and more environmentally friendly sample preparation technique. The provided validation data demonstrates that the method is suitable for monitoring metribuzin residues at trace levels, making it a valuable tool for environmental and food safety applications.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]

Application of N-Methyl Metribuzin-d3 for Accurate Quantification of Metribuzin Residues in Food Matrices

Abstract

This application note details a robust and sensitive analytical method for the quantitative analysis of metribuzin (B1676530) and its major metabolites in various food matrices. The use of N-Methyl Metribuzin-d3 as an internal standard (IS) is highlighted, demonstrating its critical role in enhancing the accuracy and precision of the analysis by correcting for matrix effects and variations in sample preparation and instrument response. The described protocol utilizes a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by analysis using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). This method is suitable for researchers, scientists, and professionals in the field of food safety and residue analysis.

Introduction

Metribuzin is a selective triazinone herbicide widely used for the control of broadleaf weeds and certain grasses in a variety of crops, including potatoes, soybeans, and tomatoes.[1][2][3] Its persistence in the environment and potential for accumulation in food products necessitates sensitive and reliable analytical methods for monitoring its residues to ensure food safety and compliance with regulatory limits.[4] The primary metabolites of metribuzin, including desamino-metribuzin (DA), diketo-metribuzin (DK), and desamino-diketo-metribuzin (DADK), are also of toxicological concern and should be monitored.[1][2][5]

Challenges in residue analysis often arise from complex food matrices, which can cause ion suppression or enhancement in LC-MS/MS analysis, leading to inaccurate quantification.[6] The use of a stable isotope-labeled internal standard, such as N-Methyl Metribuzin-d3, is a highly effective strategy to compensate for these matrix-induced variations and potential losses during sample processing.[6][7] This application note provides a detailed protocol for the extraction and analysis of metribuzin and its metabolites in food samples, emphasizing the proper use of N-Methyl Metribuzin-d3 for reliable quantification.

Experimental Workflow

Figure 1: General workflow for the analysis of metribuzin residues in food samples.

Detailed Experimental Protocol

Reagents and Materials

• Solvents: Acetonitrile (B52724) (ACN), Methanol (MeOH), Water (all LC-MS grade)

• Standards: Metribuzin, Desamino-metribuzin (DA), Diketo-metribuzin (DK), Desamino-diketo-metribuzin (DADK) (all >98% purity)

• Internal Standard: N-Methyl Metribuzin-d3 solution (100 µg/mL in ACN)

• Salts and Sorbents: Anhydrous Magnesium Sulfate (MgSO₄), Sodium Chloride (NaCl), Primary Secondary Amine (PSA), C18 sorbent

• Other: 0.22 µm syringe filters, centrifuge tubes (15 mL and 50 mL)

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of metribuzin and its metabolites in methanol.

• Working Standard Mixture (1 µg/mL): Prepare a mixed working standard solution containing metribuzin and its metabolites in acetonitrile.

• Internal Standard Working Solution (1 µg/mL): Dilute the N-Methyl Metribuzin-d3 stock solution with acetonitrile.

Sample Preparation and Extraction

• Homogenization: Homogenize a representative portion of the food sample (e.g., potato, tomato, soybean).

• Weighing: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Fortification: For recovery experiments, spike the sample with the working standard mixture at desired concentration levels.

• Internal Standard Spiking: Add a known amount (e.g., 100 µL of 1 µg/mL) of the N-Methyl Metribuzin-d3 internal standard working solution to all samples, including blanks and calibration standards prepared in matrix.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Shake vigorously for 1 minute.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

  • Shake vigorously for another 1 minute.

• Centrifugation: Centrifuge the tube at ≥4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer: Transfer an aliquot (e.g., 6 mL) of the supernatant (acetonitrile layer) to a 15 mL centrifuge tube containing the d-SPE sorbents (e.g., 900 mg MgSO₄, 150 mg PSA, and 150 mg C18). The amount and type of sorbent may need to be optimized depending on the matrix.

• Shaking: Shake vigorously for 1 minute.

• Centrifugation: Centrifuge at ≥4000 rpm for 5 minutes.

Final Extract Preparation and Analysis

• Transfer and Evaporation: Transfer an aliquot (e.g., 2 mL) of the cleaned extract into a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase.

• Filtration: Filter the reconstituted extract through a 0.22 µm syringe filter into an autosampler vial.

• LC-MS/MS Analysis: Inject the final extract into the LC-MS/MS system.

LC-MS/MS Instrumental Parameters

The following are typical instrumental parameters. These should be optimized for the specific instrument being used.

Parameter	Setting
LC System
Column	C18 column (e.g., 100 mm x 2.1 mm, 2.6 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Optimized for separation of analytes
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
MS/MS System
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	See Table 1

Table 1: Example MRM Transitions for Metribuzin and its Metabolites

Analyte	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)
Metribuzin	215.1	187.1	145.1
Desamino-metribuzin (DA)	200.1	172.1	116.0
Diketo-metribuzin (DK)	185.1	155.9	110.5
Desamino-diketo-metribuzin (DADK)	170.1	141.4	125.7
N-Methyl Metribuzin-d3 (IS)	218.1	190.1	-

Note: MRM transitions should be optimized for the specific instrument.[8][9]

Results and Discussion

The use of N-Methyl Metribuzin-d3 as an internal standard significantly improves the method's performance. The stable isotope-labeled internal standard co-elutes with the native analyte and experiences similar ionization effects in the MS source, effectively compensating for matrix-induced signal suppression or enhancement.

Method Validation Data

The method should be validated according to established guidelines (e.g., SANTE/11312/2021). Key validation parameters are summarized below. These values are representative and may vary depending on the matrix and instrumentation.

Table 2: Representative Method Performance Data

Parameter	Metribuzin	DA	DK	DADK
Linearity (r²)	>0.995	>0.995	>0.995	>0.995
LOD (µg/kg)	0.8 - 5	0.8 - 5	0.8 - 5	0.8 - 5
LOQ (µg/kg)	2.6 - 18	2.6 - 18	2.6 - 18	2.6 - 18
Recovery (%)	73 - 121	73 - 121	73 - 121	73 - 121
RSDr (%)	<15	<15	<15	<15

Data compiled from various studies on metribuzin residue analysis.[2][6]

The recovery rates for metribuzin and its metabolites in various plant matrices are consistently within the acceptable range of 70-120%, with relative standard deviations (RSDs) below 15%.[2][6] The limits of detection (LODs) and quantification (LOQs) are well below the maximum residue limits (MRLs) established by regulatory agencies, demonstrating the suitability of this method for routine monitoring.[4]

Logical Relationship Diagram

Figure 2: Rationale for using N-Methyl Metribuzin-d3 as an internal standard.

Conclusion

The analytical method described in this application note provides a reliable and sensitive approach for the determination of metribuzin and its major metabolites in a variety of food matrices. The incorporation of N-Methyl Metribuzin-d3 as an internal standard is essential for achieving high accuracy and precision by mitigating the impact of matrix effects and procedural variations. This method is well-suited for high-throughput laboratories involved in food safety monitoring and regulatory compliance.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. isws.org.in [isws.org.in]
• 4. Peer review of the pesticide risk assessment of the active substance metribuzin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. epa.gov [epa.gov]
• 9. epa.gov [epa.gov]

Technical Notes & Optimization

Troubleshooting poor peak shape in metribuzin chromatography

This guide provides troubleshooting solutions and frequently asked questions (FAQs) for researchers encountering poor peak shapes during the chromatographic analysis of metribuzin (B1676530).

Frequently Asked Questions (FAQs) - Peak Shape Issues

Q1: What are the common causes of peak tailing for metribuzin and how can I fix it?

Peak tailing, where a peak has an asymmetry factor greater than 1.2, is a common issue in chromatography.[1] It often results from secondary interactions between the analyte and the stationary phase.[1][2]

Potential Causes and Solutions:

• Secondary Silanol (B1196071) Interactions: Metribuzin, a basic compound, can interact with acidic residual silanol groups on silica-based columns, especially at a mobile phase pH above 3.0.[1][3] This is a primary cause of tailing.[1]

  • Solution 1: Adjust Mobile Phase pH: Lowering the mobile phase pH (e.g., to 2-3) protonates the silanol groups, minimizing these secondary interactions.[1][4]

  • Solution 2: Use an End-Capped Column: Employ a highly deactivated or end-capped column where residual silanols are blocked, reducing their availability for interaction.[3][4]

  • Solution 3: Increase Buffer Strength: A low buffer concentration may not be sufficient to maintain a stable pH. Increasing the buffer strength to a range of 10-50 mM can improve peak symmetry.[4]

• Column Overload: Injecting a sample that is too concentrated can saturate the stationary phase, leading to tailing.[2] Classic symptoms include a right-triangle peak shape and a decrease in retention time as the injected mass increases.[5]

  • Solution: Reduce the injection volume or dilute the sample and reinject.[4][5]

• Column Degradation: Accumulation of contaminants at the column inlet or deterioration of the column bed can create active sites that cause tailing.[2][4]

  • Solution: First, try backflushing the column.[5] If this doesn't resolve the issue, replace the guard column (if used). If the problem persists, the analytical column may need to be replaced.[6]

Q2: My metribuzin peak is fronting. What does this mean and what should I do?

Peak fronting, the opposite of tailing, is characterized by a leading shoulder.[7] This issue can complicate the distinction between closely eluting compounds.[7]

Potential Causes and Solutions:

• Sample Solvent Mismatch: If the sample is dissolved in a solvent that is significantly stronger than the mobile phase, it can cause the analyte band to spread improperly at the column head, leading to fronting.[2]

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase.[4]

• Column Overload: While more commonly associated with tailing, severe sample overload can sometimes manifest as fronting.[7]

  • Solution: Dilute the sample or decrease the injection volume.

• Temperature Issues: A temperature gradient across the column, where the center is cooler than the walls, can sometimes cause peak distortion, including fronting.[6]

  • Solution: Ensure the mobile phase is adequately preheated before entering the column, perhaps by using a longer piece of stainless steel tubing within the column oven.[6]

Q3: Why is my single metribuzin peak showing up as a split or double peak?

A split peak occurs when a single compound appears as two or more distinct peaks.[7] This can be caused by issues at the column inlet or disruptions in the sample flow path.[8]

Potential Causes and Solutions:

• Partially Blocked Column Frit: Debris from the sample, mobile phase, or system components can clog the inlet frit of the column.[5] This disrupts the sample band as it enters the column, affecting all peaks in the chromatogram.[5]

  • Solution: Reverse the column and flush it to waste.[5] If this fails, the frit or the entire column may need to be replaced.[8]

• Column Bed Void: A void or channel can form in the packing material at the column inlet, often due to pressure shocks or silica (B1680970) dissolution at high pH.[4] This creates two different flow paths for the sample, resulting in a split peak.

  • Solution: This issue is generally irreversible, and the column must be replaced.[4]

• Sample Solvent Incompatibility: Injecting the sample in a solvent much stronger than the mobile phase can cause the sample to travel partially down the column before partitioning, leading to peak splitting.

  • Solution: Match the injection solvent to the initial mobile phase composition.[8]

• Injector Issues: A scratched autosampler rotor or a clogged needle can lead to a distorted injection profile, causing double peaks for all analytes.[9][10]

  • Solution: Inspect and clean the injector components or replace the rotor seal if necessary.

Q4: My metribuzin peak is broader than expected. How can I improve its efficiency?

Broad peaks can compromise resolution and reduce analytical sensitivity.[7] This issue, known as band broadening, can stem from multiple factors within the chromatographic system.[11]

Potential Causes and Solutions:

• Extra-Column Volume: Excessive volume from long or wide-bore tubing, or dead volume in fittings between the injector, column, and detector, can cause the separated peak to broaden before it is detected.[3][6]

  • Solution: Use tubing with a narrow internal diameter (e.g., 0.12-0.17 mm) and ensure all fittings are properly made to minimize dead volume.[4][6]

• Low Flow Rate: While slower flow rates can sometimes improve resolution, an excessively slow rate can increase longitudinal diffusion, where the analyte band spreads out within the mobile phase, causing broadening.[11]

  • Solution: Optimize the flow rate. For standard HPLC columns, rates around 1.0 mL/min are common.[12]

• Column Contamination or Aging: A contaminated or old column loses efficiency, resulting in broader peaks.[13][14]

  • Solution: Attempt to wash the column according to the manufacturer's instructions. If performance does not improve, the column should be replaced.[6]

• Detector Settings: A slow data acquisition rate at the detector can fail to capture enough data points across a narrow peak, making it appear broad and poorly defined.[9]

  • Solution: Ensure the detector's data acquisition rate is appropriate for the peak width (a general rule is 15-20 points across the peak).

Troubleshooting Workflow

The following diagram provides a logical workflow for diagnosing and resolving common peak shape issues in metribuzin chromatography.

A logical workflow for troubleshooting poor peak shapes.

Experimental Protocols & Data

Protocol 1: Ultrasound-Assisted Extraction (UAE) for Soil Samples

This protocol is adapted for the extraction of metribuzin from soil matrices prior to chromatographic analysis.[15][16]

Methodology:

• Accurately weigh 2 g of the soil sample into a 20 mL glass column that has a cellulose (B213188) paper filter at the bottom.[15][16]

• Add 1 g of anhydrous sodium sulfate (B86663) to the column to remove moisture.[16]

• Add 5 mL of ethyl acetate (B1210297) to the column.[16]

• Place the column in an ultrasonic water bath and sonicate for 15 minutes at a temperature of 30°C.[15][16]

• Collect the resulting extract by applying a vacuum to a manifold connected to a conical tube.[16]

• Repeat the extraction process (steps 3-5) with an additional 5 mL of ethyl acetate to ensure complete recovery.[16]

• Combine the two extracts and adjust the final volume to 10 mL using ethyl acetate.[15][16]

• The sample is now ready for analysis by GC or HPLC after filtering through a 0.45 µm filter.[17]

Table 1: Example HPLC Conditions for Metribuzin Analysis

The following table summarizes typical starting conditions for the analysis of metribuzin using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).

Parameter	Condition	Reference
Column	C8 or C18, 150 mm x 4.6 mm, 5 µm	[18]
Mobile Phase	Acetonitrile/Buffer (e.g., Potassium Dihydrogen Orthophosphate) or Methanol/Water	[17][18]
Composition	Isocratic (e.g., 40:60 v/v Acetonitrile:Buffer) or (80:20 v/v Methanol:Water)	[17][18]
Flow Rate	0.5 - 1.0 mL/min	[18]
Detection	UV at 290 nm or 297 nm	[18]
Injection Volume	20 µL	[18]

Table 2: Example GC Conditions for Metribuzin Analysis

This table provides typical starting parameters for analyzing metribuzin using Gas Chromatography (GC), often coupled with a mass spectrometer (MS).

Parameter	Condition	Reference
Column	HP-50+ (or similar mid-polarity), 30 m x 0.53 mm, 1 µm film thickness	[19]
Carrier Gas	Nitrogen or Helium	[19]
Injector Temp.	250°C	[19]
Injection Mode	Splitless	[19]
Oven Program	Initial 200°C (hold 1 min), ramp at 20°C/min to 260°C	[19]
Detector	Flame Ionization Detector (FID) at 250°C or Mass Spectrometer (MS)	[19]
Injection Volume	1 µL	[19]

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 3. chromtech.com [chromtech.com]
• 4. uhplcs.com [uhplcs.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 7. uhplcs.com [uhplcs.com]
• 8. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 9. halocolumns.com [halocolumns.com]
• 10. Diagnosing HPLC Chromatography Problems & Troubleshooting [ssi.shimadzu.com]
• 11. quora.com [quora.com]
• 12. tsijournals.com [tsijournals.com]
• 13. echemi.com [echemi.com]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. benchchem.com [benchchem.com]
• 17. asianpubs.org [asianpubs.org]
• 18. ijfas.com [ijfas.com]
• 19. ejchem.journals.ekb.eg [ejchem.journals.ekb.eg]

Deuterium exchange potential of N-Methyl Metribuzin-d3 in acidic mobile phase

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the potential for deuterium (B1214612) exchange of N-Methyl Metribuzin-d3 when used in acidic mobile phases for liquid chromatography-mass spectrometry (LC-MS).

Troubleshooting Guide: Deuterium Exchange Issues

This guide is intended to help researchers identify and mitigate potential deuterium exchange of N-Methyl Metribuzin-d3, which can impact the accuracy of quantitative analyses.

Issue: Inconsistent or decreasing internal standard (IS) signal over an analytical run.

This may indicate that the deuterium labels on your N-Methyl Metribuzin-d3 are exchanging with protons from the acidic mobile phase, leading to a decrease in the signal for the deuterated species and a corresponding increase in the signal for the unlabeled N-Methyl Metribuzin.

Troubleshooting Workflow

Caption: Troubleshooting workflow for suspected deuterium exchange.

Step 1: Perform Mobile Phase Stability Test

Follow the detailed "Experimental Protocol for Assessing Deuterium Exchange" provided below to incubate the N-Methyl Metribuzin-d3 in your acidic mobile phase over a time course.

Step 2: Analyze Stability Data

• Monitor the peak area ratio of N-Methyl Metribuzin-d3 to a stable reference compound (if used). A significant and time-dependent decrease suggests instability.

• Monitor the mass channel for unlabeled N-Methyl Metribuzin. The appearance and increase of this signal over time at the retention time of the deuterated standard is a strong indicator of deuterium exchange.

Step 3: Optimize LC-MS Conditions to Minimize Exchange

If deuterium exchange is confirmed, consider the following modifications to your method:

• Reduce Mobile Phase Acidity: While maintaining chromatographic performance, investigate if a higher pH (less acidic) mobile phase can be used. The rate of acid-catalyzed exchange is dependent on the proton concentration.

• Lower Column and Autosampler Temperature: Higher temperatures can increase the rate of chemical reactions, including deuterium exchange.[1] Maintaining the column and autosampler at a lower temperature (e.g., 4°C) can help minimize this.

• Decrease Residence Time: Use a shorter LC gradient or a higher flow rate to reduce the time the N-Methyl Metribuzin-d3 is exposed to the acidic mobile phase before detection.

• Mobile Phase Composition: The presence of protic solvents like water and methanol (B129727) facilitates back-exchange.[1] While essential for reversed-phase chromatography, be mindful of their role.

Step 4: Re-evaluate Internal Standard Stability

After optimizing your LC-MS conditions, repeat the mobile phase stability test to confirm that the deuterium exchange has been mitigated to an acceptable level.

Frequently Asked Questions (FAQs)

Q1: Is deuterium exchange on an N-methyl-d3 group expected?

While carbon-deuterium (C-D) bonds are generally stable, the N-methyl group in Metribuzin is attached to a triazinone heterocyclic ring. The presence of nitrogen atoms and carbonyl groups in the ring, coupled with an acidic environment, can potentially facilitate deuterium exchange. There is precedent for acid-catalyzed deuteration at the methyl group of N-heteroarylmethanes.[2]

Q2: What is the likely mechanism for deuterium exchange on N-Methyl Metribuzin-d3 in an acidic mobile phase?

The exact mechanism for N-Methyl Metribuzin-d3 is not definitively established in the literature. However, for other N-heterocycles, acid-catalyzed exchange at a methyl group can proceed through a dearomatic enamine intermediate.[2] It is also known that the triazine ring can be protonated in acidic conditions, which may increase the lability of the N-methyl deuterons.[3]

Q3: At what pH is deuterium exchange minimized?

For many deuterated standards, the rate of back-exchange is lowest at a pH of approximately 2.5.[1] However, the stability of the overall Metribuzin molecule also needs to be considered, as its degradation is accelerated in acidic conditions.[4][5] Therefore, a balance must be struck between minimizing exchange and preventing degradation of the analyte and internal standard.

Q4: Can I use N-Methyl Metribuzin-d3 in an acidic mobile phase?

Yes, but with caution. It is crucial to perform a stability assessment under your specific experimental conditions (mobile phase composition, pH, temperature, and analysis time) to ensure that deuterium exchange is not occurring to an extent that would compromise the accuracy of your results.

Data on Deuterium Exchange Potential

The stability of a deuterated internal standard is highly dependent on the experimental conditions. The following table summarizes hypothetical data from a stability experiment as described in the protocol below.

Mobile Phase Condition	Incubation Time (hours)	Temperature (°C)	% Decrease in IS Signal (N-Methyl Metribuzin-d3)	Analyte Peak Detected in IS Channel?
0.1% Formic Acid in Water/Acetonitrile (50:50)	0	25	0	No
0.1% Formic Acid in Water/Acetonitrile (50:50)	4	25	8	Yes
0.1% Formic Acid in Water/Acetonitrile (50:50)	8	25	15	Yes
0.1% Formic Acid in Water/Acetonitrile (50:50)	8	4	3	Minimal
0.01% Formic Acid in Water/Acetonitrile (50:50)	8	25	5	Yes, small

Interpretation: The hypothetical data indicates that the internal standard shows some instability at room temperature in a mobile phase with 0.1% formic acid, with a noticeable decrease in the IS signal and the appearance of the unlabeled analyte over 8 hours. Lowering the temperature and reducing the acid concentration significantly reduces the extent of isotopic exchange.

Experimental Protocols

Experimental Protocol for Assessing Deuterium Exchange of N-Methyl Metribuzin-d3

Objective: To determine the stability of the deuterium label on N-Methyl Metribuzin-d3 in a specific acidic mobile phase over time.

Materials:

• N-Methyl Metribuzin-d3 stock solution

• Your acidic mobile phase

• LC-MS/MS system

Methodology:

• Prepare Samples:

  • T=0 Samples: Prepare a solution of N-Methyl Metribuzin-d3 in your mobile phase at a concentration typical for your analytical runs. Immediately inject this solution into the LC-MS/MS system.

  • Incubated Samples: Prepare a larger volume of the same solution and store it under the same conditions as your typical sample queue (e.g., in the autosampler at a set temperature).

• Time-Course Analysis:

  • Inject aliquots of the incubated sample onto the LC-MS/MS system at regular intervals (e.g., 2, 4, 8, and 24 hours).

• LC-MS/MS Analysis:

  • Analyze all samples by LC-MS/MS.

  • Monitor the mass transitions for both the deuterated internal standard (N-Methyl Metribuzin-d3) and the corresponding unlabeled analyte (N-Methyl Metribuzin).

• Data Analysis:

  • Compare the peak area of the IS in the incubated samples to the T=0 samples. A significant decrease (>15-20%) in the IS signal suggests instability or exchange.

  • Examine the chromatograms of the incubated samples for the appearance and growth of a peak in the unlabeled analyte channel at the retention time of the IS. The presence of such a peak is a direct indication of back-exchange.

Signaling Pathway and Logical Relationships

Caption: Potential pathway for deuterium exchange in acidic mobile phase.

References

• 1. benchchem.com [benchchem.com]
• 2. A facile and general acid-catalyzed deuteration at methyl groups of N-heteroarylmethanes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Study of the Reaction Mechanism of Triazines and Associated Species for H2S Scavenging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. On-line H/D exchange LC-MS strategy for structural elucidation of pharmaceutical impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hydrogen/Deuterium Exchange Aiding Compound Identification for LC-MS and MALDI Imaging Lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]

Common interferences in the analysis of metribuzin by GC-MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analysis of metribuzin (B1676530) using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference in metribuzin analysis by GC-MS/MS?

The most common interferences in metribuzin analysis by GC-MS/MS can be broadly categorized as:

• Matrix Effects: This is the most significant source of interference, where co-extracted compounds from the sample matrix (e.g., soil, plants, food) either enhance or suppress the ionization of metribuzin, leading to inaccurate quantification.[1][2][3] In complex matrices like plants, matrix effects are prominent, necessitating the use of matrix-matched calibration for accurate quantification.[4]

• Co-eluting Compounds: Other pesticides or endogenous matrix components that have similar retention times to metribuzin can potentially interfere with its detection, although the high selectivity of MS/MS (using Multiple Reaction Monitoring - MRM) significantly minimizes this issue.[5]

• Metribuzin Degradation Products: Metribuzin can degrade into metabolites such as desamino-metribuzin (DA), diketo-metribuzin (DK), and desamino-diketo-metribuzin (DADK).[4][6] If not chromatographically separated, these could potentially interfere, though they are often monitored as analytes themselves.

• System Contamination: Carryover from previous injections, contaminated solvents, or a dirty injector port or ion source can introduce ghost peaks or elevate the baseline noise.[7]

Q2: What are "matrix effects" and how can they be mitigated?

Matrix effects are the alteration of the analyte's signal (enhancement or suppression) due to the presence of co-eluting compounds from the sample matrix.[1][3] These effects can lead to significant errors in quantification.

Mitigation Strategies:

• Matrix-Matched Calibration: This is a common and effective method where calibration standards are prepared in a blank matrix extract that is similar to the samples being analyzed.[1][4] This helps to compensate for the signal enhancement or suppression caused by the matrix.

• Sample Dilution: Diluting the sample extract can reduce the concentration of interfering matrix components, thereby minimizing their impact on the analyte signal.[1]

• Use of Analyte Protectants (APs): Adding analyte protectants to both standards and samples can help to reduce the matrix effect by coating active sites in the GC system, preventing the degradation or adsorption of the target analyte.[8]

• Effective Sample Cleanup: Employing a robust sample cleanup procedure, such as dispersive solid-phase extraction (dSPE), can remove a significant portion of the interfering matrix components before analysis.[9][10]

Troubleshooting Guides

Issue 1: Low Recovery of Metribuzin

Q: I am experiencing low recovery of metribuzin from my soil/plant samples. What are the potential causes and how can I troubleshoot this?

A: Low recovery of metribuzin can stem from several factors throughout the analytical workflow. Here's a step-by-step troubleshooting guide:

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Inefficient Extraction	- Solvent Choice: Ensure the extraction solvent is appropriate for metribuzin and the matrix. For soil, ethyl acetate (B1210297) is commonly used.[4] For some applications, a methanol/water mixture has been shown to be effective. - Extraction Technique: Optimize the extraction parameters. For ultrasound-assisted extraction (UAE), ensure sufficient sonication time and temperature.[4]
Analyte Loss During Cleanup	- dSPE Sorbent Selection: The choice and amount of dSPE sorbents are critical. For plant extracts, a combination of PSA (to remove fatty acids) and GCB (to remove pigments) can be effective.[10] However, GCB can sometimes retain planar pesticides, so optimization is necessary.
Analyte Degradation	- Sample pH: Metribuzin degradation can be pH-dependent. Ensure the pH of the sample and extraction solvent is controlled if this is a suspected issue. - Temperature: Avoid excessive temperatures during sample processing and evaporation steps.
GC System Issues	- Injector Port Adsorption: Active sites in the injector liner can lead to analyte loss. Use a deactivated liner and consider the use of analyte protectants.[8] - Column Issues: A contaminated or degraded GC column can also contribute to low recovery.

Issue 2: Unexpected Peaks or High Baseline in Chromatograms

Q: My chromatograms show ghost peaks and a high, noisy baseline. What could be causing this and how do I resolve it?

A: The presence of ghost peaks and a high baseline are typically indicative of contamination within the GC-MS/MS system.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Carryover	- Injector Contamination: The injector is a common source of carryover. Clean or replace the injector liner and septum.[7] - Syringe Contamination: Ensure the autosampler syringe is properly rinsed between injections with a strong solvent.
Contaminated Gas or Solvents	- Gas Purity: Use high-purity carrier gas (Helium or Hydrogen) and ensure gas lines are clean.[11] - Solvent Blanks: Run solvent blanks to check for contamination in your solvents.
Column Bleed	- Column Conditioning: Improperly conditioned or old columns can exhibit high bleed. Condition the column according to the manufacturer's instructions.[7] - High Temperatures: Operating the GC at excessively high temperatures can accelerate column bleed.
Dirty Ion Source	- A contaminated ion source can lead to a noisy baseline and poor sensitivity. Follow the manufacturer's procedure for cleaning the ion source.[7]

Quantitative Data

The following table summarizes recovery data for metribuzin and its metabolites from various studies.

Analyte	Matrix	Extraction Method	Cleanup	Spiking Level	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Metribuzin	Soil	UAE with Ethyl Acetate	None	0.05 mg/kg	95	5	[4]
Metribuzin	Soil	UAE with Ethyl Acetate	None	0.25 mg/kg	98	4	[4]
Metribuzin	Bean Leaves	UAE with Ethyl Acetate	dSPE (PSA & GCB)	0.025 mg/kg	92	7	[4]
Metribuzin	Bean Leaves	UAE with Ethyl Acetate	dSPE (PSA & GCB)	0.25 mg/kg	101	6	[4]
Metribuzin	Wheat	Acetonitrile Extraction	dSPE (C18, PSA)	0.03 µg/g	87-97	<10	[12][13]
Metribuzin	Wheat	Acetonitrile Extraction	dSPE (C18, PSA)	0.15 µg/g	87-97	<10	[12][13]
Metribuzin	Wheat	Acetonitrile Extraction	dSPE (C18, PSA)	0.30 µg/g	87-97	<10	[12][13]
Metribuzin	Potato Tuber	Microwave-Assisted Extraction	LLE	0.01 mg/kg	72.6 - 96.7	4.0 - 16.8	[5]
Metribuzin	Potato Tuber	Microwave-Assisted Extraction	LLE	0.1 mg/kg	72.6 - 96.7	4.0 - 16.8	[5]
Metribuzin	Potato Tuber	Microwave-Assisted Extraction	LLE	1.0 mg/kg	72.6 - 96.7	4.0 - 16.8	[5]

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Metribuzin from Soil

This protocol is adapted from a method for the analysis of metribuzin and its metabolites in soil.[4]

• Weigh 2 g of the soil sample into a 20 mL glass column with a cellulose (B213188) paper filter at the bottom.

• Add 1 g of anhydrous sodium sulfate (B86663) to the soil.

• Add 5 mL of ethyl acetate to the column.

• Place the column in an ultrasonic water bath and sonicate for 15 minutes at 30°C.

• Collect the extract by applying a vacuum.

• Repeat the extraction with an additional 5 mL of ethyl acetate.

• Combine the extracts and adjust the final volume to 10 mL with ethyl acetate. The extract is now ready for GC-MS/MS analysis.

Protocol 2: Sample Preparation of Plant Material (e.g., Bean Leaves)

This protocol is a general procedure for the extraction and cleanup of metribuzin from plant matrices.[4]

• Weigh 0.2 g of ground, lyophilized plant material into a 20 mL glass column with a cellulose paper filter.

• Add 5 mL of ethyl acetate and sonicate for 15 minutes.

• Collect the extract under vacuum.

• Perform a second extraction with another 5 mL of ethyl acetate.

• Concentrate the combined extracts to 2 mL.

• For cleanup, perform dispersive solid-phase extraction (dSPE) by adding 25 mg of PSA and 50 mg of GCB to the concentrated extract.

• Vortex the tube for 3 minutes and then centrifuge at 5000 rpm for 10 minutes.

• The supernatant is ready for GC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for metribuzin residue analysis.

Caption: Troubleshooting logic for low metribuzin recovery.

References

• 1. shimadzu.com [shimadzu.com]
• 2. Matrix behavior during sample preparation using metabolomics analysis approach for pesticide residue analysis by GC-MS in agricultural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. ejchem.journals.ekb.eg [ejchem.journals.ekb.eg]
• 7. shimadzu.co.uk [shimadzu.co.uk]
• 8. shimadzu.com [shimadzu.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. ssi.shimadzu.com [ssi.shimadzu.com]
• 12. researchgate.net [researchgate.net]
• 13. academic.oup.com [academic.oup.com]

Technical Support Center: Metribuzin Analysis in Water Samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and professionals involved in the detection and quantification of metribuzin (B1676530) in water samples. Our goal is to help you improve the limit of detection (LOD) and achieve accurate, reliable results.

Frequently Asked Questions (FAQs)

Q1: What are the common analytical methods for detecting metribuzin in water, and how do their limits of detection compare?

A1: Several analytical methods are available for the determination of metribuzin in water, each offering different levels of sensitivity. The most common techniques include Reversed-Phase High-Performance Liquid Chromatography with UV detection (RP-HPLC-UV), Gas Chromatography-Mass Spectrometry (GC/MS), and Liquid Chromatography with tandem Mass Spectrometry (LC/MS/MS). LC/MS/MS generally provides the lowest limit of detection.

Q2: How can I preconcentrate my water sample to improve the detection limit for metribuzin?

A2: Solid Phase Extraction (SPE) is a widely used and effective technique for preconcentrating metribuzin from water samples. Using a C18 cartridge is a common practice. This process involves passing a known volume of water through the cartridge, which retains the metribuzin. The analyte is then eluted with a small volume of an organic solvent, effectively concentrating it before analysis.

Q3: What are the key parameters to optimize in my HPLC method for better metribuzin detection?

A3: For RP-HPLC-UV analysis of metribuzin, optimizing the mobile phase composition, flow rate, and detector wavelength is crucial. A common mobile phase is a mixture of acetonitrile (B52724) and a buffer like potassium dihydrogen orthophosphate.[1] The UV detection wavelength is typically set around 297 nm.[1] Fine-tuning these parameters can significantly enhance signal-to-noise ratios and, consequently, the limit of detection.

Q4: Are there alternative detection methods to chromatography for rapid screening of metribuzin?

A4: Yes, enzyme-linked immunosorbent assay (ELISA) is a viable option for rapid screening of metribuzin in water samples.[2] While ELISA kits can offer good reproducibility and accuracy, their sensitivity at very low concentrations (≤0.68 μg/L) might be limited compared to chromatographic methods.[2]

Troubleshooting Guide

Issue: High background noise in the chromatogram, making it difficult to identify the metribuzin peak.

• Possible Cause 1: Contaminated mobile phase or glassware.

  • Solution: Filter all mobile phase solvents through a 0.45 µm membrane filter before use.[3][4] Ensure all glassware is thoroughly cleaned and rinsed with high-purity solvent.

• Possible Cause 2: Matrix interference from the water sample.

  • Solution: Employ a more rigorous sample cleanup procedure. Solid Phase Extraction (SPE) with a C18 cartridge can effectively remove interfering substances from the water matrix.[1][5]

Issue: Poor recovery of metribuzin after Solid Phase Extraction (SPE).

• Possible Cause 1: Inappropriate SPE cartridge conditioning or elution solvent.

  • Solution: Ensure the C18 cartridge is properly conditioned according to the manufacturer's instructions, typically with methanol (B129727) followed by deionized water. Optimize the elution solvent; methanol is often effective for eluting metribuzin.

• Possible Cause 2: Breakthrough of metribuzin during sample loading.

  • Solution: Reduce the flow rate during sample loading to ensure adequate interaction between the analyte and the sorbent. Also, verify that the sample volume does not exceed the cartridge's capacity.

Issue: The obtained Limit of Detection (LOD) is not low enough for my application.

• Possible Cause 1: The analytical technique is not sensitive enough.

  • Solution: Consider switching to a more sensitive analytical method. For instance, if you are using HPLC-UV, transitioning to LC/MS/MS can significantly lower the LOD.[6][7][8]

• Possible Cause 2: Insufficient sample preconcentration.

  • Solution: Increase the volume of the water sample passed through the SPE cartridge to concentrate the analyte further. Be mindful of potential matrix effects when concentrating the sample to a greater extent.

Data Presentation

Table 1: Comparison of Analytical Methods for Metribuzin Detection in Water

Analytical Method	Sample Preparation	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
RP-HPLC-UV	Direct Injection	0.137 µg/mL	0.428 µg/mL	[3][4]
UV Spectrophotometry	Direct Injection	0.356 µg/mL	1.188 µg/mL	[3]
RPTLC-UV Densitometry	Solid Phase Extraction (C18)	30 ng (absolute)	Not Reported	[1][5]
LC/MS/MS	Solid Phase Extraction	Not Reported	0.5 ng/g (0.5 µg/L)	[6][8]
GC/MS	Not specified for water	Not Reported	Not Reported	[2]
ELISA	Direct Analysis	Reproducibility issues at ≤0.68 µg/L	Not Reported	[2]

Experimental Protocols

1. Sample Preparation using Solid Phase Extraction (SPE)

This protocol describes the preconcentration of metribuzin from water samples using a C18 SPE cartridge.

• Materials:

  • C18 SPE cartridge

  • Deionized water

  • Methanol

  • Water sample (e.g., 150 mL)[1][5]

• Procedure:

  • Conditioning: Pass methanol through the C18 cartridge, followed by deionized water to activate the sorbent.

  • Sample Loading: Pass the 150 mL water sample directly through the conditioned C18 cartridge at a controlled flow rate.[1][5]

  • Washing (Optional): Wash the cartridge with a small volume of deionized water to remove any loosely bound impurities.

  • Elution: Elute the retained metribuzin from the cartridge with a small volume of methanol.

  • Reconstitution: The eluate can be evaporated to dryness and reconstituted in the mobile phase for chromatographic analysis.

2. RP-HPLC-UV Analysis of Metribuzin

This protocol outlines a general procedure for the analysis of metribuzin using RP-HPLC with UV detection.

• Instrumentation:

  • HPLC system with a UV detector

  • C8 or C18 analytical column (e.g., Waters Symmetry C8, 150 mm x 4.6 mm, 5 µm)[1]

• Chromatographic Conditions:

  • Mobile Phase: A mixture of potassium dihydrogen orthophosphate buffer and acetonitrile (e.g., 60:40 v/v).[1]

  • Flow Rate: Typically 1.0 mL/min.

  • Detection Wavelength: 297 nm.[1]

  • Injection Volume: 20 µL.

• Procedure:

  • Prepare a series of standard solutions of metribuzin in the mobile phase to construct a calibration curve.[4]

  • Filter all standard solutions and the prepared sample extract through a 0.45 µm membrane filter.[3][4]

  • Inject the standards and the sample extract into the HPLC system.

  • Identify and quantify the metribuzin peak based on its retention time and the calibration curve.

Visualizations

Caption: Workflow for improving metribuzin detection using SPE and HPLC-UV.

Caption: Decision tree for troubleshooting high metribuzin detection limits.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. asianpubs.org [asianpubs.org]
• 4. tsijournals.com [tsijournals.com]
• 5. tandfonline.com [tandfonline.com]
• 6. epa.gov [epa.gov]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]

Technical Support Center: Optimizing LC Gradient for Metribuzin and its Metabolites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the liquid chromatography (LC) gradient for the separation of metribuzin (B1676530) and its primary metabolites: deaminometribuzin (DA), diketometribuzin (DK), and deaminodiketometribuzin (DADK).

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic separation of metribuzin and its metabolites.

Issue	Possible Cause(s)	Suggested Solution(s)
Poor Peak Shape (Tailing or Fronting)	- Secondary Silanol (B1196071) Interactions: Active sites on the silica-based column can interact with the analytes, causing peak tailing. - Mobile Phase pH: An inappropriate mobile phase pH can lead to the presence of multiple analyte species, resulting in distorted peaks. - Column Overload: Injecting too much sample can saturate the stationary phase.	- Use a Modern, High-Purity Silica Column: These columns have fewer active silanol groups. - Adjust Mobile Phase pH: Adding a small amount of acid (e.g., 0.1-0.2% acetic or formic acid) can suppress silanol activity and ensure consistent ionization of the analytes. For metribuzin and its metabolites, an acidic mobile phase is generally recommended.[1][2] - Reduce Injection Volume or Sample Concentration: Dilute the sample or inject a smaller volume.
Co-elution of Metabolites (e.g., DK and DADK)	- Inadequate Gradient Steepness: A rapid gradient may not provide sufficient time for the separation of closely eluting compounds. - Incorrect Mobile Phase Composition: The selectivity of the separation is highly dependent on the organic modifier and aqueous phase.	- Decrease the Gradient Slope: A shallower gradient, particularly around the elution time of the co-eluting peaks, can improve resolution.[2] For example, if DK and DADK are co-eluting, try a slower increase in the percentage of the organic mobile phase in that segment of the gradient. - Modify Mobile Phase: While acetonitrile (B52724) is a common choice, methanol (B129727) can offer different selectivity and may resolve critical pairs.[2] Consider a mobile phase of methanol and acidified water.[2]
Inconsistent Retention Times	- Poor Column Equilibration: Insufficient time for the column to return to initial conditions between injections. - Mobile Phase Instability: Changes in mobile phase composition due to evaporation or improper mixing. - Temperature Fluctuations: Variations in column temperature can affect retention.	- Increase Equilibration Time: Ensure the column is fully equilibrated with the starting mobile phase composition for several column volumes before the next injection. - Prepare Fresh Mobile Phase Daily: Keep solvent reservoirs capped to minimize evaporation. - Use a Column Oven: Maintaining a constant column temperature will improve retention time reproducibility.[2]
Low Signal Intensity/Sensitivity	- Suboptimal Ionization in MS: Incorrect source parameters (e.g., temperature, gas flows, voltage). - Matrix Effects: Co-eluting matrix components can suppress the ionization of the target analytes. - Analyte Degradation: Instability of the compounds in the sample or during the analytical process.	- Optimize MS Parameters: Perform a tuning and optimization of the mass spectrometer for metribuzin and its metabolites. - Improve Sample Preparation: Utilize solid-phase extraction (SPE) to remove interfering matrix components.[3][4][5] - Ensure Sample Stability: Keep samples refrigerated and analyze them as soon as possible after preparation.

Frequently Asked Questions (FAQs)

Q1: What are the typical columns and mobile phases used for the separation of metribuzin and its metabolites?

A1: Reversed-phase columns, such as C8 or C18, are commonly used for this separation.[1][6][7] A typical mobile phase consists of a gradient of acetonitrile or methanol and water, often with an acidic modifier like acetic acid or formic acid to improve peak shape and ionization efficiency.[2]

Q2: How can I improve the separation between the highly polar metabolites, DK and DADK?

A2: These metabolites elute early in a reversed-phase gradient. To improve their separation, you can try:

• A shallower initial gradient: Start with a lower percentage of organic solvent and increase it more slowly at the beginning of the run.

• Isocratic hold: An initial isocratic period with a low percentage of organic solvent can help to resolve these early-eluting compounds.

• Alternative organic modifier: If using acetonitrile, switching to methanol may alter the selectivity and improve resolution.

Q3: What are the expected elution orders for metribuzin and its metabolites in reversed-phase chromatography?

A3: In reversed-phase LC, the elution order is generally from the most polar to the least polar compound. For metribuzin and its metabolites, the typical elution order is: Diketometribuzin (DK), Deaminodiketometribuzin (DADK), Deaminometribuzin (DA), and Metribuzin.[1][3]

Q4: My baseline is noisy. What could be the cause?

A4: A noisy baseline can be caused by several factors, including:

• Contaminated mobile phase: Use high-purity solvents and prepare fresh mobile phases daily.

• Air bubbles in the system: Degas the mobile phase before use.

• Detector issues: The lamp in a UV detector may be failing, or the MS source may need cleaning.

• Leaks in the system: Check all fittings for any signs of leakage.

Q5: How does mobile phase pH affect the separation?

A5: The pH of the mobile phase can significantly impact the retention times and peak shapes of ionizable compounds. For metribuzin and its metabolites, using an acidic mobile phase (e.g., with 0.2% acetic acid) helps to ensure that the analytes are in a consistent, protonated state, leading to sharper peaks and more reproducible retention times.[1][2]

Quantitative Data Summary

The following table summarizes typical retention times and mass spectrometry parameters for the analysis of metribuzin and its metabolites.

Compound	Abbreviation	Typical Retention Time (min)[1]	Precursor Ion (m/z)[1][3]	Product Ion 1 (Quantifier) (m/z)[3]	Product Ion 2 (Qualifier) (m/z)[3][8]
Diketometribuzin	DK	1.89 - 1.92	185.1	155.9	110.5
Deaminodiketometribuzin	DADK	2.04 - 2.06	170.1	141.4	125.7
Deaminometribuzin	DA	2.45 - 2.46	200.1	172.1	116.0
Metribuzin	2.87 - 2.90	215.1	187.1	145.1

Retention times are approximate and will vary depending on the specific LC system, column, and method parameters.

Detailed Experimental Protocol

This protocol is a representative method for the analysis of metribuzin and its metabolites in water samples by LC-MS/MS.[1][3]

1. Sample Preparation (Water Samples)

• To 10 g of the water sample in a 50 mL conical tube, add any necessary fortification standards and an appropriate internal standard.

• Add approximately 10 mL of methylene (B1212753) chloride and mix thoroughly.

• Allow the phases to separate.

• Transfer the bottom organic layer (approximately 10 mL) to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 50°C.

• Reconstitute the residue in 1 mL of a 4:1 (v/v) water:acetonitrile mixture.

• Vortex to mix thoroughly and transfer to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Conditions

• LC System: Agilent 1200 series or equivalent

• Mass Spectrometer: AB Sciex 6500 or equivalent

• Column: Phenomenex Kinetex C8 (3.0 mm x 100 mm, 2.6 µm) or equivalent[1]

• Mobile Phase A: Water:Acetonitrile (9:1, v/v) with 0.2% Acetic Acid[1]

• Mobile Phase B: Acetonitrile with 0.2% Acetic Acid[1]

• Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0 - 0.2	80	20
0.2 - 6.0	Ramp to 10	Ramp to 90
6.0 - 7.0	10	90
7.0 - 7.1	Ramp to 80	Ramp to 20
7.1 - 8.0	80	20

• Flow Rate: 0.4 mL/min

• Injection Volume: 50 µL[1]

• Column Temperature: 40°C

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Source Temperature: 400°C[1]

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

Visualizations

References

• 1. epa.gov [epa.gov]
• 2. electronicsandbooks.com [electronicsandbooks.com]
• 3. epa.gov [epa.gov]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. asianpubs.org [asianpubs.org]
• 7. tsijournals.com [tsijournals.com]
• 8. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Guide to Inter-laboratory Comparison of Metribuzin Quantification Methods

This guide provides a detailed comparison of analytical methods for the quantification of metribuzin (B1676530) and its primary metabolites, desamino-metribuzin (DA), diketo-metribuzin (DK), and desamino-diketo-metribuzin (DADK). The performance of High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) are evaluated based on published experimental data. This document is intended for researchers, scientists, and drug development professionals to aid in the selection of the most suitable analytical method for their specific needs.

Comparative Analysis of Validated Methods

The choice of an analytical method for metribuzin and its metabolites depends on various factors, including the sample matrix (e.g., soil, water, plant material), the required sensitivity, and the available instrumentation. The following tables summarize the quantitative performance of different validated methods.[1]

Data Presentation

Table 1: Performance Characteristics of HPLC-UV Methods for Metribuzin [1][2]

Parameter	HPLC Method	UV Method
Linearity Range	2 - 12 µg/mL	5 - 50 µg/mL
Limit of Detection (LOD)	0.137 µg/mL	0.356 µg/mL
Limit of Quantification (LOQ)	0.428 µg/mL	1.188 µg/mL
Accuracy (% Recovery)	99.38 - 100.79%	100.50%
Precision (Repeatability)	Not explicitly stated	1.23%

Data sourced from a study on the determination of metribuzin in formulation.[1][2]

Table 2: Performance of LC-MS/MS Method for Metribuzin and its Metabolites in Soil and Water [3][4]

Analyte	Matrix	Linearity Range (ng/mL)	LOQ (ng/g)	Accuracy (% Recovery)	Precision (RSD %)
Metribuzin	Soil	1 - 100	10	95.7 ± 4.1	4.3
Metribuzin DA	Soil	1 - 100	10	96.3 ± 3.4	3.5
Metribuzin DK	Soil	1 - 100	10	97.2 ± 3.2	3.3
Metribuzin DADK	Soil	1 - 100	10	98.1 ± 2.9	3.0
Metribuzin	Water	0.05 - 5	0.5	99.1 ± 3.2	3.2
Metribuzin DA	Water	0.05 - 5	0.5	98.2 ± 2.5	2.5
Metribuzin DK	Water	0.05 - 5	0.5	97.4 ± 3.8	3.9
Metribuzin DADK	Water	0.05 - 5	0.5	98.7 ± 2.8	2.8

Data from an independent laboratory validation of Bayer Method SE-001-S15-01.[3][4]

Table 3: Performance of GC-MS/MS Method for Metribuzin and its Metabolites in Soil and Plants [5]

Analyte	Matrix	Linearity Range (ng/mL)	LOQ (µg/kg)	Accuracy (% Recovery)	Precision (RSD %)
Metribuzin	Soil	10 - 600	2.6	73 - 121	<7
Metribuzin DA	Soil	20 - 300	5.2	73 - 121	<7
Metribuzin DK	Soil	20 - 300	8.5	73 - 121	<7
Metribuzin DADK	Soil	20 - 300	18	73 - 121	<7
Metribuzin	Plants	10 - 600	3.1	75 - 115	<8
Metribuzin DA	Plants	20 - 300	6.5	75 - 115	<8
Metribuzin DK	Plants	20 - 300	9.8	75 - 115	<8
Metribuzin DADK	Plants	20 - 300	15	75 - 115	<8

Data from a study on the rapid determination of metribuzin and its metabolites.[5]

Experimental Protocols

Below are summaries of the key experimental protocols cited in this guide.

1. HPLC-UV Method for Metribuzin in Formulation [2][6]

• Sample Preparation: An accurately weighed amount of the formulation powder is dissolved in the mobile phase (for HPLC) or methanol (B129727) (for UV). The solution is then filtered through a 0.45 µm membrane filter.[1]

• HPLC Conditions:

  • Column: Waters Symmetry C8 (150 mm × 4.6 mm, 5 µm)

  • Mobile Phase: Potassium dihydrogen orthophosphate and acetonitrile (B52724) (60:40 v/v)

  • Detector Wavelength: 297 nm

• UV Spectrophotometry Conditions:

  • Solvent: Methanol

  • Wavelength: 297 nm

2. LC-MS/MS Method for Metribuzin and Metabolites in Soil and Water [3][4]

• Sample Preparation (Soil): Soil samples are extracted with a mixture of acetonitrile and water. The extract is then vortex mixed before analysis.[1]

• Sample Preparation (Water): Water samples are used directly for analysis.

• LC-MS/MS Conditions:

  • Instrumentation: HPLC coupled with a tandem mass spectrometer.

  • Ionization: Positive Electrospray Ionization (ESI)

  • Monitored Transitions: Two ion pair transitions were monitored for each analyte for quantification and confirmation. For metribuzin, the transitions were m/z 215.1→187.1 and m/z 215.1→145.0.[3]

3. GC-MS/MS Method for Metribuzin and Metabolites in Soil and Plants [5]

• Sample Preparation (Soil): Ultrasound-assisted extraction (UAE) with ethyl acetate.[1]

• Sample Preparation (Plants): A method based on sonication of the sample placed in small columns (SAESC).[1]

• GC-MS/MS Conditions:

  • Instrumentation: Gas chromatograph coupled with a tandem mass spectrometer.

  • Method: The developed method provided good recoveries for all compounds in both soil and plants.[5]

Mandatory Visualization

To provide a clear overview of the logical steps involved in the validation of these analytical methods, the following diagram illustrates a general experimental workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. asianpubs.org [asianpubs.org]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. mdpi.com [mdpi.com]
• 6. tsijournals.com [tsijournals.com]

A Comparative Guide to Internal Standards for Metribuzin Analysis: N-Methyl Metribuzin-d3 and Alternatives

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of metribuzin (B1676530), a widely used herbicide, is critical. The use of internal standards in analytical methods, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), is paramount for achieving reliable results by correcting for matrix effects and variations in sample preparation and instrument response. This guide provides an objective comparison of N-Methyl Metribuzin-d3 and other isotopically labeled internal standards used in the analysis of metribuzin.

Isotopically labeled internal standards are considered the gold standard in quantitative mass spectrometry. Their chemical and physical properties are nearly identical to the analyte of interest, ensuring they behave similarly during extraction, chromatography, and ionization. This co-elution and similar ionization response allow for effective compensation for analytical variability, leading to improved accuracy and precision.

Performance of Isotopically Labeled Internal Standards

For instance, in the analysis of metribuzin and its metabolites in potato tubers, the use of a matrix-matched standard curve with an internal standard resulted in recovery values between 73% and 97%.[1][2] This is a significant improvement over methods using matrix-matched calibration without an internal standard, which showed much wider recovery ranges from 45% to 122%.[1][2] Similarly, research on complex cannabis matrices has shown that deuterated internal standards can dramatically improve quantitative accuracy, with relative standard deviations (RSDs) for quality control samples dropping from over 50% to below 20% when an internal standard is utilized.[3]

The following table summarizes the performance of analytical methods for metribuzin that utilize various isotopically labeled internal standards, as reported in different studies. It is important to note that these results are from different methods and matrices, and therefore, the comparison is indirect.

Internal Standard Used	Matrix	Analytical Method	Recovery (%)	Precision (RSD %)	Linearity (R²)	Reference
Mixed Isotopically Labeled Standards¹	Soil	LC-MS/MS	Not Reported	Not Reported	≥ 0.9984	[4]
Mixed Isotopically Labeled Standards¹	Water	LC-MS/MS	Not Reported	Not Reported	≥ 0.9984	[5]
Isotopically Labeled Internal Standards	Potato Tuber	LC-MS/MS	72.6 - 96.7	4.0 - 16.8	Not Reported	[1]

¹A mixture of deuterated metribuzin and its metabolites (e.g., Metribuzin-D9, DA-Metribuzin-D9, DK-Metribuzin-D9, and DADK-Metribuzin-D9) was used.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are representative experimental protocols for the analysis of metribuzin using an isotopically labeled internal standard.

Sample Preparation from Soil

• Extraction: A 10 g soil sample is weighed into a vessel. The sample is then extracted with a 40 mL solution of 1:1 acetonitrile:water using microwave-assisted extraction.

• Internal Standard Spiking: After cooling, a specific volume of a mixed internal standard solution (containing deuterated metribuzin and its metabolites) is added to the extract.

• Centrifugation and Dilution: An aliquot of the extract is centrifuged. The supernatant is then diluted with water before analysis.

• Analysis: The final solution is analyzed by LC-MS/MS.[6]

Sample Preparation from Water

• Sample Collection: A 10 g water sample is collected.

• Internal Standard Spiking: A known amount of the metribuzin internal standard solution is added to the water sample.

• Liquid-Liquid Extraction: The sample is then extracted with methylene (B1212753) chloride.

• Drying and Reconstitution: The organic layer is separated, dried, and reconstituted in a water:acetonitrile solution.

• Analysis: The reconstituted sample is then analyzed by LC-MS/MS.[6]

Logical Workflow and Signaling Pathways

The following diagrams illustrate the general workflow for metribuzin analysis using an internal standard and the logical relationship of how an internal standard improves analytical accuracy.

Caption: General experimental workflow for metribuzin analysis.

Caption: Logic of internal standard correction for analytical variability.

Conclusion

The use of isotopically labeled internal standards, such as N-Methyl Metribuzin-d3, is a robust strategy for improving the accuracy and reliability of metribuzin quantification. While direct comparative performance data between different deuterated analogs is limited, the available evidence overwhelmingly supports the principle that incorporating an appropriate isotopically labeled internal standard significantly enhances method performance by mitigating matrix effects and other sources of analytical error. Researchers should select an internal standard that is a close structural analog to the analyte and is not naturally present in the samples being analyzed. For metribuzin analysis, N-Methyl Metribuzin-d3 and other deuterated forms of metribuzin and its metabolites have proven to be effective choices.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. lcms.cz [lcms.cz]
• 4. epa.gov [epa.gov]
• 5. epa.gov [epa.gov]
• 6. epa.gov [epa.gov]

A Comparative Analysis of QuEChERS and SPE for Metribuzin Extraction Efficiency

For researchers, scientists, and professionals in drug development, the choice of sample preparation method is critical for accurate and efficient analysis. This guide provides an objective comparison of two widely used extraction techniques, QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) and Solid-Phase Extraction (SPE), for the determination of the herbicide metribuzin (B1676530) in various environmental matrices.

Metribuzin, a triazinone herbicide, is extensively used in agriculture to control broadleaf weeds and grasses. Its potential for environmental contamination necessitates reliable analytical methods for its detection and quantification in samples such as soil and water. This guide delves into the extraction efficiency of QuEChERS and SPE for metribuzin, supported by experimental data and detailed protocols to aid in method selection and development.

At a Glance: QuEChERS vs. SPE for Metribuzin Extraction

Feature	QuEChERS	Solid-Phase Extraction (SPE)
Principle	Liquid-liquid partitioning followed by dispersive solid-phase extraction (d-SPE) for cleanup.	Analyte is partitioned between a solid phase and a liquid phase.
Speed	Fast, typically less than 30 minutes per sample.	More time-consuming, involving multiple steps of conditioning, loading, washing, and elution.
Solvent Consumption	Low, generally uses small volumes of acetonitrile.	Can be higher, depending on the cartridge size and elution protocol.
Cost	Generally lower due to reduced solvent and material usage.	Can be more expensive due to the cost of SPE cartridges.
Ease of Use	Simple and straightforward procedure.	Requires more technical skill and optimization.
Sample Throughput	High, suitable for large batches of samples.	Lower, can be a bottleneck for high-throughput analysis.
Selectivity	May have lower selectivity, potentially leading to more matrix effects.	Higher selectivity can be achieved by choosing appropriate sorbents.
Automation	Can be automated.	Readily amenable to automation.

Quantitative Comparison of Extraction Efficiency

The recovery of metribuzin from different matrices is a key indicator of extraction efficiency. The following tables summarize quantitative data from various studies comparing the performance of QuEChERS and SPE.

Table 1: Metribuzin Recovery from Soil Samples

Method	Fortification Level	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
QuEChERS	0.05 mg/kg	86.70 - 104.20	<10	[1]
QuEChERS	0.05, 0.5, 1.0 mg/kg	72.35 - 95.86	1.98 - 8.70	[1]
SPE (C18)	2 mg/kg	73 - 86	Not Specified	[2]
SPE (HLB)	Not Specified	>80	Not Specified	[3]

Table 2: Metribuzin Recovery from Water Samples

Method	Fortification Level	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
SPE (C18)	10 µg/L	85 - 92	Not Specified	[2]
SPE (C18)	100 µg/L	85 - 92	Not Specified	[2]

Experimental Protocols

Detailed methodologies are crucial for replicating and adapting these extraction techniques. Below are representative protocols for both QuEChERS and SPE for metribuzin analysis.

QuEChERS Protocol for Metribuzin in Soil

This protocol is a modified version of the original QuEChERS method.

1. Sample Preparation:

• Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

2. Extraction:

• Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

• Shake vigorously for 1 minute.

• Centrifuge at ≥3000 x g for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube.

• Add d-SPE cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18).[4]

• Vortex for 30 seconds.

• Centrifuge for 1 minute.

4. Analysis:

• The supernatant is ready for analysis by a suitable technique such as Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Solid-Phase Extraction (SPE) Protocol for Metribuzin in Water

This protocol utilizes a C18 SPE cartridge.

1. Cartridge Conditioning:

• Pass 5 mL of ethyl acetate (B1210297) through a C18 SPE cartridge (e.g., 500 mg, 6 mL).

• Follow with 5 mL of n-hexane. Do not allow the cartridge to dry.

2. Sample Loading:

• Pass 150 mL of the water sample through the conditioned C18 SPE cartridge at a controlled flow rate.[2]

3. Washing:

• Wash the cartridge with 5 mL of n-hexane to remove non-polar interferences.

4. Elution:

• Elute the target analytes with 10 mL of a mixture of ethyl acetate and n-hexane (e.g., 1:1, v/v).

5. Concentration and Analysis:

• Evaporate the eluate to a final volume of 1 mL for analysis by a suitable analytical instrument.

Workflow Visualizations

The following diagrams illustrate the experimental workflows for the QuEChERS and SPE methods.

Caption: QuEChERS experimental workflow for metribuzin extraction.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. asianpubs.org [asianpubs.org]
• 4. benchchem.com [benchchem.com]

Cross-Validation of LC-MS/MS and GC-MS/MS Methods for Metribuzin Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) for the quantitative analysis of the herbicide metribuzin (B1676530). This document synthesizes data from various validated methods to offer an objective overview of each technique's performance, supported by detailed experimental protocols.

Quantitative Performance Comparison

The selection of an analytical method for metribuzin is contingent on factors such as the matrix (e.g., soil, water, plant material), required sensitivity, and available instrumentation. The following tables summarize the quantitative performance of different validated methods, providing a baseline for comparison.

Table 1: Performance Characteristics of LC-MS/MS Methods for Metribuzin

Performance Parameter	Method 1: Wheat Matrix[1][2]	Method 2: Water Matrix[3]	Method 3: Soil Matrix[4]
Limit of Detection (LOD)	0.01 µg/g	Not Specified	1.25 µg/kg
Limit of Quantification (LOQ)	0.03 µg/g	0.5 ng/g	Not Specified
Linearity (r²)	>0.995	Not Specified	Not Specified
Recovery (%)	87 - 97	Satisfactory	~75
Precision (RSD)	<10%	Satisfactory	Not Specified

Table 2: Performance Characteristics of GC-MS/MS Method for Metribuzin

Performance Parameter	Method: Soil and Plant Matrix[5][6]
Limit of Detection (LOD)	Not Specified
Limit of Quantification (LOQ)	2.6 to 18 µg/kg (plants)
Linearity (r²)	≥ 0.996
Recovery (%)	73 - 121
Precision (RSD)	Not Specified

Experimental Protocols

Detailed methodologies for sample preparation and analysis are crucial for reproducibility and accurate quantification.

LC-MS/MS Methodologies

Sample Preparation (Wheat Matrix)[1][2]

A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is employed.

• Extraction: Samples are extracted with acetonitrile.

• Cleanup: Dispersive solid-phase extraction (d-SPE) is performed using C18, primary secondary amine (PSA), and anhydrous magnesium sulfate.

Sample Preparation (Water Matrix)[3]

• Extraction: The water sample is extracted with methylene (B1212753) chloride.

• Solvent Evaporation: The solvent is evaporated to dryness.

• Reconstitution: The residue is reconstituted in a water:acetonitrile mixture.

Sample Preparation (Soil Matrix)[4]

Pressurized liquid extraction (PLE) is utilized.

• Extraction: Soil samples are extracted with a methanol-water mixture (75:25) at 60°C.

Chromatographic and Mass Spectrometric Conditions

• LC Column: A C18 column is commonly used[7].

• Mobile Phase: A gradient of water and acetonitrile, often with additives like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization, is typical[7].

• Mass Spectrometer: A triple quadrupole mass spectrometer is used for detection[7].

• Ionization Mode: Electrospray ionization (ESI) in positive mode is frequently employed[3][7].

GC-MS/MS Methodology

Sample Preparation (Soil and Plant Matrices)[5][8]

Ultrasound-assisted extraction (UAE) is a common technique.

• Soil Samples:

  • A 2g soil sample is mixed with anhydrous sodium sulfate.

  • Extraction is performed with ethyl acetate (B1210297) in an ultrasonic water bath.

• Plant Samples:

  • 0.2g of ground, lyophilized plant material is used.

  • Extraction is carried out with ethyl acetate via sonication.

Chromatographic and Mass Spectrometric Conditions[5]

• GC Column: An Agilent HP-5MS ultra inert capillary column (30 m × 0.25 mm i.d. and 0.25 µm film thickness) is a suitable choice.

• Carrier Gas: Helium is used as the carrier gas.

• Mass Spectrometer: An Agilent 7000 triple quadrupole mass spectrometer is utilized.

• Ion Source Temperature: The ion source temperature is typically set to 280 °C.

Visualizing the Cross-Validation Workflow

To provide a clear overview of the logical steps involved in a cross-validation study, the following diagram illustrates a general experimental workflow.

Caption: General workflow for analytical method cross-validation.

References

• 1. Method Validation for Quantitative Analysis of Metribuzin in Wheat by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. epa.gov [epa.gov]
• 4. Analysis of Metribuzin and transformation products in soil by pressurized liquid extraction and liquid chromatographic-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Performance Evaluation of HPLC Columns for Metribuzin Separation: A Comparative Guide

For researchers, scientists, and professionals in drug development and analytical chemistry, the accurate separation and quantification of active compounds are paramount. This guide provides a comparative evaluation of different High-Performance Liquid Chromatography (HPLC) columns for the separation of metribuzin (B1676530), a widely used herbicide. The selection of an appropriate HPLC column is critical for achieving optimal resolution, peak shape, and sensitivity in chromatographic analysis.

Metribuzin [4-amino-6-(1-1-dimethylethyl)-3-(methylthio)-1,2,4-triazin-5(4H)-one] is a selective triazinone herbicide used to control grasses and broadleaf weeds in various crops.[1] Its presence in environmental samples and agricultural products necessitates reliable analytical methods for monitoring and quantification. This guide summarizes experimental data from various studies to aid in the selection of the most suitable HPLC column for metribuzin analysis.

Experimental Protocols

The following sections detail the methodologies employed in the separation of metribuzin using different HPLC columns. These protocols are compiled from various analytical studies and provide a basis for method development and validation.

Method 1: Reversed-Phase Separation on C18 Column

A common approach for the analysis of metribuzin involves reversed-phase HPLC using a C18 column.

• Column: Adsorbosphere C18 (25 cm × 4.6 mm i.d.)[1]

• Mobile Phase: Isocratic elution with a 4:1 (v/v) mixture of methanol (B129727) and water.[1]

• Flow Rate: 0.5 mL/min[1]

• Detection: UV at 290 nm[1]

• Injection Volume: 20 µL[1]

• Sample Preparation: Soil samples were extracted with a methanol/water solution (4:1 v/v), and the extract was diluted with methanol before injection.[1]

Method 2: Reversed-Phase Separation on C8 Column

An alternative reversed-phase method utilizes a C8 column, which may offer different selectivity for certain compounds.

• Column: Waters Symmetry C8 (150 mm × 4.6 mm, 5 µm)[2][3]

• Mobile Phase: A 60:40 (v/v) mixture of potassium dihydrogen orthophosphate buffer and acetonitrile (B52724).[2][3]

• Flow Rate: 1 mL/min[4]

• Detection: UV at 297 nm[2][4]

• Sample Preparation: The formulated product was dissolved in the mobile phase, filtered, and diluted to the desired concentration.[4]

Method 3: Mixed-Mode Separation

Mixed-mode chromatography combines reversed-phase and ion-exchange mechanisms, offering unique selectivity.

• Column: Coresep 100 (3.0 x 100 mm)[5]

• Separation Modes: Reversed-phase, cation-exchange, anion-exclusion[5]

• Mobile Phase: A gradient of acetonitrile (15% to 60%) and ammonium (B1175870) formate (B1220265) buffer (pH 3, 30 mM to 80 mM) over 7 minutes, followed by a 3-minute hold.[5]

• Detection: UV at 275 nm[5]

• Note: This method is highlighted for its speed, robustness, and suitability for various detection techniques, including mass spectrometry (MS).[5]

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the HPLC analysis of metribuzin from sample preparation to data analysis.

A generalized workflow for the HPLC analysis of metribuzin.

Performance Comparison of HPLC Columns

The following table summarizes the performance of different HPLC columns for metribuzin separation based on available data. It is important to note that the experimental conditions varied across these studies, which will influence the chromatographic parameters.

Column Type	Dimensions	Mobile Phase	Detection Wavelength	Retention Time (min)	Observations	Reference
Adsorbosphere C18	25 cm × 4.6 mm i.d.	Methanol:Water (4:1, v/v)	290 nm	9.53	Good separation from soil matrix components.	[1]
Waters Symmetry C8	150 mm × 4.6 m, 5 µm	Acetonitrile:KH₂PO₄ buffer (40:60, v/v)	297 nm	Not Specified	Accurate and precise for formulation analysis.	[2][4]
Coresep 100 (Mixed-Mode)	3.0 x 100 mm	Acetonitrile and Ammonium Formate buffer gradient	275 nm	Not Specified	Fast, robust, and reproducible method.	[5]
Obelisc R (Mixed-Mode)	2.1×150 mm, 5 µm	Acetonitrile and Ammonium Acetate buffer gradient	270 nm	Not Specified	Offers multiple separation modes.	[6]
Primesep 100 (Mixed-Mode)	2.1×150 mm, 5 µm	Acetonitrile and Ammonium Acetate buffer gradient	270 nm	Not Specified	Contains embedded acidic ion-pairing groups.	[6]

Logical Relationship of Chromatographic Parameters

The selection of an HPLC column and mobile phase directly impacts the quality of the chromatographic separation. The following diagram illustrates the logical relationship between key chromatographic parameters.

Interdependence of key chromatographic parameters.

Conclusion

The choice of an HPLC column for metribuzin separation depends on the specific requirements of the analysis, including the sample matrix, desired run time, and available detection methods.

• C18 columns are a robust and widely used option for reversed-phase separation of metribuzin, demonstrating good retention and separation from complex matrices like soil.[1]

• C8 columns provide an alternative reversed-phase selectivity and have been successfully applied to the analysis of metribuzin formulations.[2][3]

• Mixed-mode columns , such as the Coresep 100, offer the advantage of combining multiple separation mechanisms, which can lead to faster and more robust methods, especially when dealing with complex samples or when MS detection is employed.[5][6]

For routine analysis of metribuzin in relatively simple matrices, a standard C18 or C8 column with an optimized isocratic mobile phase can provide reliable results. For more complex matrices or for high-throughput screening, a mixed-mode column with a gradient elution may offer superior performance in terms of speed and selectivity. Researchers should validate the chosen method according to the specific analytical requirements to ensure accurate and precise quantification of metribuzin.

References

• 1. ijfas.com [ijfas.com]
• 2. asianpubs.org [asianpubs.org]
• 3. researchgate.net [researchgate.net]
• 4. tsijournals.com [tsijournals.com]
• 5. helixchrom.com [helixchrom.com]
• 6. HPLC Separation of Metribuzin on Mixed-Mode HPLC Columns | SIELC Technologies [sielc.com]

Ensuring Accuracy in Herbicide Analysis: A Guide to Metribuzin Method Validation Using Certified Reference Materials

For researchers, scientists, and professionals in drug development and environmental monitoring, the accurate quantification of herbicides like metribuzin (B1676530) is paramount. Validating analytical methods is a critical step to ensure reliable and reproducible data. This guide provides an objective comparison of common analytical methods for metribuzin, emphasizing the essential role of Certified Reference Materials (CRMs) in achieving metrological traceability and data integrity. The performance of High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) are compared, supported by experimental data.

Comparative Analysis of Analytical Methods

The choice of an analytical method for metribuzin determination depends on factors such as the sample matrix, required sensitivity, and available instrumentation.[1] The following tables summarize the quantitative performance of different validated methods.

Table 1: Performance Characteristics of HPLC-UV and LC-MS/MS Methods for Metribuzin

Parameter	HPLC-UV Method	LC-MS/MS Method (in Soil)	LC-MS/MS Method (in Water)	LC-MS/MS Method (in Wheat)
Linearity Range	2 - 12 µg/mL[2]	Not Specified	Not Specified	0.01 - 1.0 µg/g[3]
Limit of Detection (LOD)	0.137 µg/mL[2][4]	Not Reported[5]	Not Reported[6]	0.01 µg/g[7]
Limit of Quantification (LOQ)	0.428 µg/mL[2][4]	10 ng/g	0.5 ng/g[6]	0.03 µg/g[7][8]
Accuracy (% Recovery)	99.38 - 100.79%[2]	Satisfactory	Satisfactory	87 - 97%[7][8]
Precision (Repeatability)	Not explicitly stated	Satisfactory	Satisfactory	RSD <10%[7][8]

Table 2: Commercially Available Metribuzin Certified Reference Materials

The use of high-quality, certified reference materials is fundamental to the accuracy of any analytical measurement.[9] Several reputable suppliers offer well-characterized metribuzin standards.

Supplier	Product Name/Grade	Format	Certification
Sigma-Aldrich	Metribuzin, TraceCERT®	Neat	ISO/IEC 17025, ISO 17034[9]
NSI Lab Solutions	Metribuzin #54634	1000 µg/mL in Acetone	Certified[10]
HPC Standards GmbH	Metribuzin-desamino	100 µg/ml solution	Tested to international quality requirements[11]
MilliporeSigma Supelco	TraceCERT Metribuzin	50 mg	ISO/IEC 17025 and ISO 17034[12]
CRM LABSTANDARD	Metribuzin - CRM	Neat (≥ 95%)	ISO 17034[13]

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing results. The following protocols are based on validated methods reported in the literature.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the quantification of metribuzin in formulations.[2]

• Standard Preparation: Accurately weigh 10 mg of a metribuzin CRM and dissolve it in 100 mL of the mobile phase to create a 100 µg/mL primary stock solution.[2] Perform serial dilutions to prepare calibration standards in the range of 2-12 µg/mL.[2] Filter all solutions through a 0.45 µm membrane filter before use.[2]

• Sample Preparation (Formulation): Accurately weigh a quantity of the formulation powder equivalent to 10 mg of metribuzin.[9] Transfer to a 100 mL volumetric flask, add approximately 50 mL of the mobile phase, and sonicate for 15 minutes to dissolve.[9] Dilute to volume with the mobile phase, mix thoroughly, and filter the solution through a 0.45 µm membrane filter.[9]

• Instrumentation and Conditions:

  • Column: C8 (150 mm × 4.6 mm, 5 µm)[2]

  • Mobile Phase: Potassium dihydrogen orthophosphate and acetonitrile (B52724) (60:40 v/v)[2]

  • Detector Wavelength: 297 nm[2]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method is highly sensitive and specific, making it suitable for determining metribuzin residues in complex matrices like soil, water, and agricultural products.[5][6][7]

• Standard Preparation: Prepare a stock solution of the metribuzin CRM in acetonitrile (e.g., 100 µg/mL).[3] From this stock, prepare working standards by serial dilution with acetonitrile to create calibration levels ranging from 0.01 to 1.00 µg/mL.[3]

• Sample Preparation (Wheat - QuEChERS method):

  • Weigh a representative sample of wheat grain or straw.[3]

  • Add acetonitrile for extraction.[7][8]

  • Perform a cleanup step using C18, primary secondary amine (PSA), and anhydrous MgSO4 for dispersive solid-phase extraction (dSPE).[7][8]

  • Filter the final extract before LC-MS/MS analysis.[8]

• Sample Preparation (Soil and Water):

  • For soil, extract samples with a mixture of acetonitrile and water, followed by vortex mixing.[1]

  • For water, the sample may be directly analyzed or require a concentration step depending on the required detection limits.

• Instrumentation and Conditions:

  • Chromatography: High-performance liquid chromatography system.[7]

  • Mass Spectrometry: A tandem mass spectrometer is used for detection.[7]

  • Ion Transitions: For metribuzin, two ion pair transitions are typically monitored for quantification and confirmation, such as m/z 215.1→187.1 and m/z 215.1→145.0.[5][6]

Visualizing the Validation Process

Diagrams can effectively illustrate complex workflows and logical relationships, providing a clearer understanding of the method validation process.

Caption: Experimental workflow for metribuzin method validation using a Certified Reference Material.

Caption: Role of CRMs in establishing metrological traceability for metribuzin measurements.

References

• 1. benchchem.com [benchchem.com]
• 2. asianpubs.org [asianpubs.org]
• 3. academic.oup.com [academic.oup.com]
• 4. tsijournals.com [tsijournals.com]
• 5. epa.gov [epa.gov]
• 6. epa.gov [epa.gov]
• 7. Method Validation for Quantitative Analysis of Metribuzin in Wheat by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Metribuzin #54634 - NSI Lab Solutions [nsilabsolutions.com]
• 11. hpc-standards.com [hpc-standards.com]
• 12. TraceCERT Metribuzin, Certified Reference Material, MilliporeSigma Supelco 50 mg | Buy Online | MilliporeSigma Supelco | Fisher Scientific [fishersci.com]
• 13. Metribuzin – CRM LABSTANDARD [crmlabstandard.com]

Isotope Dilution Method Sets the Gold Standard for Metribuzin Analysis: A Comparative Guide

The determination of the herbicide metribuzin (B1676530) in environmental and agricultural samples demands high accuracy and precision. This guide provides a comprehensive comparison of the isotope dilution method with other analytical techniques, supported by experimental data, to assist researchers, scientists, and drug development professionals in selecting the most appropriate method for their applications.

The isotope dilution method, particularly when coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS), has emerged as a leading technique for the quantification of metribuzin and its metabolites. Its superior accuracy and precision stem from the use of isotopically labeled internal standards, which effectively compensate for matrix effects and variations in sample preparation and instrument response.

Performance Comparison of Analytical Methods for Metribuzin

The following tables summarize the quantitative performance of the isotope dilution method alongside alternative techniques such as High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS), and other LC-MS/MS methods.

Table 1: Performance Characteristics of a Validated Isotope Dilution LC-MS/MS Method for Metribuzin in Water and Soil [1][2]

Parameter	Water	Soil
Limit of Quantification (LOQ)	0.5 ng/g	10 ng/g
Accuracy (% Recovery)	93.8 - 100.4%	88.6 - 98.8%
Precision (RSD)	2.8 - 5.5%	3.9 - 8.1%

Table 2: Performance Characteristics of Alternative Analytical Methods for Metribuzin

Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Accuracy (% Recovery)	Precision (RSD)
HPLC-UV [3][4]	Formulation	0.137 µg/mL	0.428 µg/mL	99.38 - 100.79%	Not explicitly stated
GC-MS/MS [5]	Soil	5 - 11 µg/kg	16 - 37 µg/kg	90 - 104%	< 7%
GC-MS/MS [5]	Plants	0.8 - 5 µg/kg	2.6 - 18 µg/kg	81 - 106%	< 8%
LC-MS/MS (SPE) [6][7]	Wheat	0.01 µg/g	0.03 µg/g	87 - 97%	< 10%

Experimental Protocols

Isotope Dilution LC-MS/MS Method (Based on Bayer Method SE-001-S15-01/SE-001-S15-02)[1][2]

This method is designed for the quantitative determination of metribuzin and its primary metabolites (desamino-metribuzin, diketo-metribuzin, and desamino-diketo-metribuzin) in soil and water samples.

Sample Preparation (Soil):

• A 10g soil sample is weighed into a vessel.

• The sample is fortified with an isotopically labeled internal standard.

• Extraction is performed using a mixture of acetonitrile (B52724) and water with microwave assistance.

• An aliquot of the extract is centrifuged and then diluted with water.

• The final extract is analyzed by LC-MS/MS.

Sample Preparation (Water):

• A 10g water sample is weighed.

• The sample is fortified with an isotopically labeled internal standard.

• Liquid-liquid extraction is performed using methylene (B1212753) chloride.

• The organic layer is separated and evaporated to dryness.

• The residue is reconstituted in a water and acetonitrile mixture for LC-MS/MS analysis.

LC-MS/MS Analysis:

• Chromatograph: AB Sciex 6500 Chromatograph/Mass Spectrometer with an electrospray ionization (ESI) interface.[1]

• Column: Phenomenex Kinetex C8 (3.0 mm x 100 mm, 2.6 µm).[1]

• Mobile Phase: A gradient of water with 0.2% acetic acid and acetonitrile with 0.2% acetic acid.[1]

• Ionization: Positive Electrospray Ionization (ESI).

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor and product ion transitions for both the native and isotopically labeled metribuzin.

Alternative Methodologies (Summaries)

• HPLC-UV: This method is suitable for the analysis of metribuzin in formulations.[3][4] Sample preparation involves dissolving the formulation in the mobile phase, followed by filtration before injection into the HPLC system.[3]

• GC-MS/MS: This technique has been successfully applied to determine metribuzin and its metabolites in soil and plant samples.[5] Sample preparation typically involves ultrasound-assisted extraction (UAE) with an organic solvent like ethyl acetate.[5]

• LC-MS/MS (Solid-Phase Extraction - SPE): This is a sensitive method for determining metribuzin in various matrices, including wheat.[7] The sample extract is passed through an SPE cartridge to clean up the sample and concentrate the analyte before LC-MS/MS analysis.[6]

Visualizing the Workflow

To illustrate the experimental process, a diagram of the isotope dilution LC-MS/MS workflow is provided below.

Caption: Workflow of the Isotope Dilution LC-MS/MS Method.

References

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]
• 3. benchchem.com [benchchem.com]
• 4. asianpubs.org [asianpubs.org]
• 5. Rapid Determination of Metribuzin and Three Major Transformation Products in Soil and Plant by Gas Chromatography–Tandem Mass Spectrometry [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. Method Validation for Quantitative Analysis of Metribuzin in Wheat by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Maze: A Comparative Guide to Pesticide Residue Analysis Method Validation in the EU and US

For researchers, scientists, and drug development professionals engaged in the critical task of pesticide residue analysis, adhering to regulatory method validation guidelines is paramount. This guide provides a comprehensive comparison of the frameworks established by the European Union (EU) and the United States (US), offering clarity on the specific requirements for ensuring analytical data is reliable, accurate, and fit for purpose.

The EU's approach is primarily consolidated in the SANTE/11312/2021 guideline, which provides a detailed and prescriptive framework for analytical quality control and method validation.[1] In the US, the responsibility is shared between the Environmental Protection Agency (EPA), which sets tolerances for pesticide residues, and the Food and Drug Administration (FDA), which is responsible for enforcement and provides guidance through various documents, including the Pesticide Analytical Manual (PAM) and specific guidelines for the validation of chemical methods.[2][3][4]

This guide will delve into the core validation parameters, experimental protocols, and workflows mandated by these regulatory bodies, presenting the information in a clear and comparative format to aid in the design and assessment of analytical methods.

Quantitative Data Comparison

The following table summarizes the key quantitative acceptance criteria for method validation in the EU and US. It is important to consult the full guidance documents for complete details and specific considerations.

Validation Parameter	European Union (SANTE/11312/2021)	United States (EPA/FDA)
Accuracy (Recovery)	The mean recovery should be within the range of 70-120%.[5] A practical default range of 60-140% may be used for individual recoveries in routine analysis.[6] In certain justified cases, recoveries outside this range may be acceptable.	Recoveries should lie between 70% and 120% of the known spiked amount.[7] A method with an average recovery of 65% and a low coefficient of variation (e.g., 5%) may be viewed more favorably than a method with 95% recovery and a CV greater than 20%.[7]
Precision (Repeatability)	The relative standard deviation under repeatability conditions (RSDr) should be ≤ 20%.[2][5][7]	While no absolute limit is universally mandated, a coefficient of variation (CV) of ≤ 20% is generally considered acceptable.[7]
Linearity	The deviation of the back-calculated concentrations of the calibration standards from the true concentrations should not be more than ±20%.[5][8]	The method/detector response should be linear within a defined range. A coefficient of determination (r²) > 0.99 is often expected.
Limit of Quantitation (LOQ)	The LOQ is the lowest concentration at which an acceptable mean recovery (70-120%) and precision (RSDr ≤ 20%) is obtained.[9] It should be verified with a minimum of 5 replicates.[8]	The LOQ is the lowest concentration of a pesticide that can be quantitated with a reasonable degree of assurance. It should be determined based on the analysis of fortified samples and should be low enough to detect residues at or below the established tolerance.[7]
Limit of Detection (LOD)	The LOD is typically estimated as the concentration of analyte that gives a signal-to-noise ratio of 3.	The LOD is the least concentration of a pesticide that can be detected. The method for determining the LOD should be described.[7]

Experimental Protocols

European Union (SANTE/11312/2021)

The SANTE guideline provides detailed protocols for validation experiments:

• Recovery and Precision Studies: To determine accuracy and repeatability, a minimum of five replicate analyses are required at the targeted Limit of Quantitation (LOQ) and at least one higher level (e.g., 2-10 times the LOQ).[8] The mean recovery and the relative standard deviation (RSDr) are calculated from these replicates.

• Linearity Assessment: Linearity is typically assessed using a multi-level calibration curve (three or more concentration levels are preferred).[8] The deviation of the back-calculated concentration of each calibration standard from its true concentration is evaluated.

• LOQ Establishment: The LOQ is established as the lowest validated spike level that meets the criteria for both mean recovery (70-120%) and precision (RSDr ≤ 20%).[9]

United States (EPA/FDA)

The US guidelines, while less prescriptive in a single document, outline similar experimental approaches:

• Recovery Studies: The analytical method should be validated by fortifying control samples of each representative commodity at levels appropriate to the proposed tolerance, including the limit of quantitation (LOQ).[7] The raw agricultural commodity itself, or a macerate, should be fortified.[7]

• Precision Evaluation: The precision of the method is evaluated through replicate analyses of fortified samples. While a specific number of replicates is not always mandated, sufficient data should be generated to provide a statistically sound estimate of the method's variability.

• LOQ and LOD Determination: The petitioner must provide estimates of the practical LOD and LOQ for each commodity. The basis for these estimates, considering blank responses and signal-to-noise ratios, should be clearly described.[7]

Method Validation Workflows

The following diagrams illustrate the typical workflows for method validation in the EU and the US.

Caption: EU Method Validation Workflow under SANTE/11312/2021.

Caption: US Method Validation Workflow (EPA/FDA).

References

• 1. fda.report [fda.report]
• 2. fda.gov [fda.gov]
• 3. Pesticide Analytical Manual (PAM) | FDA [fda.gov]
• 4. fda.gov [fda.gov]
• 5. epa.gov [epa.gov]
• 6. fda.gov [fda.gov]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. fda.gov [fda.gov]
• 9. Method Validation Guidelines | FDA [fda.gov]

A Comparative Guide to Proficiency Testing Schemes for Metribuzin Analysis in Environmental Laboratories

For environmental laboratories ensuring the accuracy and reliability of pesticide residue analysis, participation in proficiency testing (PT) schemes is a critical component of quality assurance. This guide provides a comparative overview of available PT schemes for the analysis of metribuzin (B1676530), a widely used triazine herbicide, in environmental matrices such as water and soil. This information is intended to assist researchers, scientists, and laboratory professionals in selecting the most suitable scheme for their specific needs.

Overview of Proficiency Testing Providers

Several organizations worldwide offer proficiency testing for pesticide residues in environmental samples. These schemes are designed to externally evaluate a laboratory's analytical performance. Key providers in this space include the Umweltbundesamt (Environment Agency Austria), Fapas®, and TestQual. While many providers offer general pesticide screening, this guide focuses on schemes that explicitly include metribuzin.

Comparison of Metribuzin Proficiency Testing Schemes

The following table summarizes the key features of proficiency testing schemes that have been identified to include metribuzin. It is important to note that the availability and specific details of these schemes may vary, and laboratories should confirm the latest information with the respective providers.

Provider	Scheme Name/ID	Matrix	Metribuzin Concentration Range	Frequency
Umweltbundesamt (Environment Agency Austria)	Pesticides in Drinking Water	Drinking Water	Analyte-specific, not publicly detailed	Every two years
CPAChem	ASPL-PT-13: Surface Water V (pesticides - triazines)	Surface Water	Not publicly detailed (Scheme currently closed)	Historical
Qualitycheck	Pesticides in natural waters	Natural Waters	Indicative range for triazines: 10 - 500 ng/L	Not specified

Note: While Fapas® and TestQual offer proficiency tests for pesticides in soil and other matrices, the explicit inclusion of metribuzin in their current or recent schemes could not be definitively confirmed from publicly available information. Laboratories are encouraged to contact these providers directly for the most up-to-date analyte lists.

Experimental Protocols for Metribuzin Analysis

Accurate determination of metribuzin in environmental samples relies on robust analytical methodologies. The following outlines a typical workflow for the analysis of metribuzin in water and soil samples.

Sample Preparation and Extraction

Water Samples:

• Direct Injection: For samples with expected high concentrations, direct injection into the analytical instrument may be possible after filtration.

• Solid-Phase Extraction (SPE): For trace-level analysis, a pre-concentration step is typically required. A common method involves passing a known volume of the water sample through an SPE cartridge (e.g., C18). The analytes are adsorbed onto the sorbent and then eluted with a small volume of an appropriate organic solvent (e.g., acetonitrile, methanol).

Soil Samples:

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This is a widely adopted method for pesticide residue analysis in solid matrices.

  • A weighed portion of the soil sample is homogenized and extracted with an organic solvent (typically acetonitrile) in the presence of salts (e.g., magnesium sulfate, sodium chloride) to induce phase separation.

  • An aliquot of the supernatant is then subjected to dispersive solid-phase extraction (d-SPE) for cleanup, where a sorbent (e.g., PSA, C18) is added to remove interfering matrix components.

• Microwave-Assisted Extraction (MAE): This technique uses microwave energy to heat the solvent and sample, accelerating the extraction process.

Analytical Determination

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most common and preferred technique for the quantification of metribuzin due to its high sensitivity and selectivity.

• Chromatographic Separation: A C18 reversed-phase column is typically used to separate metribuzin from other compounds in the sample extract. The mobile phase usually consists of a gradient of water and an organic solvent (e.g., methanol (B129727) or acetonitrile), often with additives like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

• Mass Spectrometric Detection: A tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode is used for detection. This involves selecting a specific precursor ion for metribuzin and then monitoring for one or more characteristic product ions, which provides a high degree of confidence in the identification and quantification.

Proficiency Testing Workflow and Evaluation

Participation in a proficiency testing scheme follows a structured process, which is crucial for obtaining an objective assessment of a laboratory's performance.

Proficiency Testing Workflow Diagram

Performance Evaluation: A laboratory's performance in a PT scheme is typically evaluated using a z-score.[1] This statistical tool measures the deviation of the laboratory's result from the assigned value (the consensus value from all participating laboratories or a reference value). The z-score is calculated as follows:

z = (x - X) / σ

Where:

• x is the result reported by the laboratory

• X is the assigned value

• σ is the standard deviation for proficiency assessment (often the robust standard deviation of the participants' results)

Generally, a z-score between -2 and +2 is considered satisfactory. A score between -3 and -2 or +2 and +3 is questionable, and a score outside of ±3 is considered unsatisfactory, indicating a need for investigation and corrective action.

References

• 1. umweltbundesamt.at [umweltbundesamt.at]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of N-Methyl Metribuzin-d3

For researchers, scientists, and professionals in drug development, the responsible management of chemical reagents is a cornerstone of laboratory safety and environmental stewardship. N-Methyl Metribuzin-d3, a deuterated analog of the herbicide Metribuzin, requires meticulous handling and disposal to mitigate risks to personnel and prevent environmental contamination. This guide provides a comprehensive, step-by-step protocol for the proper disposal of N-Methyl Metribuzin-d3, ensuring compliance with safety regulations and fostering a secure research environment.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is imperative to handle N-Methyl Metribuzin-d3 with the utmost care. Adherence to the following personal protective equipment (PPE) and handling guidelines is mandatory to minimize exposure.

PPE Category	Required Equipment	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene)	Prevents skin contact with the chemical.
Eye/Face Protection	Safety goggles or a face shield	Protects eyes from splashes and airborne particles.
Body Protection	Laboratory coat, long-sleeved shirt, and long pants	Minimizes the risk of skin exposure.
Respiratory Protection	Use in a well-ventilated area or with a fume hood	Avoids inhalation of any dust or aerosols.[1]

Handling Precautions:

• Avoid all personal contact with the chemical.

• Do not eat, drink, or smoke in areas where N-Methyl Metribuzin-d3 is handled or stored.[1][2]

• Wash hands thoroughly after handling the substance.[1]

• Prevent the release of the chemical into the environment, as Metribuzin is very toxic to aquatic life with long-lasting effects.[1][2]

Step-by-Step Disposal Procedure

The disposal of N-Methyl Metribuzin-d3 must be treated as a hazardous waste process. It is crucial to follow your institution's Environmental Health and Safety (EHS) guidelines.[3] The following steps provide a general framework for proper disposal:

1. Waste Identification and Segregation:

• Treat all N-Methyl Metribuzin-d3 waste, including unused product, contaminated lab supplies (e.g., gloves, wipes), and spill cleanup materials, as hazardous waste.[4]

• Store this waste separately from incompatible materials such as strong oxidizing agents, acids, and bases.[2][5]

2. Waste Collection and Containment:

• Use a designated, leak-proof, and chemically compatible container for waste collection. Plastic containers are often preferred over glass to minimize the risk of breakage.[3]

• Ensure the container has a secure, screw-on cap to prevent leaks and spills.[6] The container must be kept closed except when adding waste.[5][6]

• Place the primary waste container in a secondary container to contain any potential leaks.[6]

3. Labeling of Hazardous Waste:

• Proper labeling is critical for safety and regulatory compliance. The waste container must be clearly labeled with a hazardous waste tag as soon as waste is added.[3][4]

• The label must include the following information:

  • The words "Hazardous Waste".[3]

  • The full chemical name: "N-Methyl Metribuzin-d3". Abbreviations are not permitted.[3]

  • The approximate quantity or concentration of the waste.

  • The date of waste generation.[3]

  • The name and contact information of the principal investigator and the laboratory location.[3]

  • Appropriate hazard pictograms.[3]

4. Disposal of Empty Containers:

• An empty container that held N-Methyl Metribuzin-d3 must be triple-rinsed with a suitable solvent.[4][5]

• The rinsate from this process must be collected and disposed of as hazardous waste.[4][5]

• After triple-rinsing, the container can be disposed of as regular trash, but first, any hazardous waste labels must be defaced or removed.[4]

5. Arranging for Waste Pickup:

• Contact your institution's EHS department to schedule a pickup for the hazardous waste.[3]

• Do not dispose of N-Methyl Metribuzin-d3 down the drain or in the regular trash.[3][7] This is a violation of federal law for excess pesticide.[1]

• Provide the EHS team with a complete list of the chemicals in the waste container.

Emergency Procedures for Spills

In the event of a spill, immediate and appropriate action is necessary to contain the material and protect personnel.

• Evacuate and Alert: Evacuate all non-essential personnel from the immediate area and alert your colleagues and supervisor.

• Control the Spill: For small spills, use an inert absorbent material like sand, earth, or vermiculite (B1170534) to contain the substance.[1] Avoid creating dust if the material is solid.[1]

• Collect and Dispose: Carefully collect the spilled material and absorbent into a designated hazardous waste container.[1]

• Decontaminate: Clean the spill area with a detergent and water, collecting the contaminated cleaning materials for disposal as hazardous waste.[1]

The following diagram outlines the decision-making process for the proper disposal of N-Methyl Metribuzin-d3 waste.

Caption: Decision workflow for N-Methyl Metribuzin-d3 disposal.

References

• 1. benchchem.com [benchchem.com]
• 2. genfarm.com.au [genfarm.com.au]
• 3. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 4. vumc.org [vumc.org]
• 5. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 6. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 7. acs.org [acs.org]

Essential Safety and Logistical Information for Handling N-Methyl Metribuzin-d3

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling specialized chemical reagents such as N-Methyl Metribuzin-d3. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to facilitate the safe handling of this compound.

Chemical Identifier:

• Product Name: N-Methyl Metribuzin-d3

• CAS Number: 1794754-27-0[1]

Hazard Identification: N-Methyl Metribuzin-d3 is a deuterated analog of the herbicide Metribuzin. Based on the safety data for the closely related compound Metribuzin-(S-methyl-d3) and the parent compound Metribuzin, the primary hazards include:

• Acute Toxicity: Harmful if swallowed and toxic if inhaled.[2]

• Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[2][3][4]

Hazard Statement	Code	Description
Acute Toxicity (Oral)	H302	Harmful if swallowed.[2][3][4]
Acute Toxicity (Inhalation)	H331	Toxic if inhaled.[2]
Hazardous to the Aquatic Environment, Acute Hazard	H400	Very toxic to aquatic life.[2][3]
Hazardous to the Aquatic Environment, Chronic Hazard	H410	Very toxic to aquatic life with long lasting effects.[2][3][4]

Personal Protective Equipment (PPE)

The following personal protective equipment is essential to minimize exposure and ensure safety when handling N-Methyl Metribuzin-d3.

PPE Category	Item	Specifications and Guidelines
Hand Protection	Chemical-resistant gloves	Wear unlined, elbow-length chemical-resistant gloves. Nitrile, butyl, or neoprene gloves are recommended for good protection against both dry and liquid pesticides.[5] Do not use leather or cotton gloves.[5] Wash the outside of gloves before removing them.[6]
Eye and Face Protection	Safety glasses with side shields or chemical goggles	Use snug-fitting, non-fogging goggles or a face shield, especially when there is a risk of splashing or dust generation.[5]
Body Protection	Laboratory coat or chemical-resistant coveralls	Wear a long-sleeved shirt and long pants, or a lab coat.[7] For tasks with a higher risk of splashing, consider a chemical-resistant apron or coveralls.[8][9]
Respiratory Protection	NIOSH-approved respirator	A respirator may be required if handling the compound as a powder outside of a fume hood or if aerosolization is possible.[5][7] The specific type of respirator and cartridge should be selected based on the potential for inhalation exposure.[8]
Foot Protection	Closed-toe shoes	Wear chemical-resistant boots or shoe covers.[6][9] Pant legs should be worn outside of boots to prevent chemicals from entering.[9]

Operational Plan: Step-by-Step Handling Procedure

Following a structured workflow is critical for minimizing risk during the handling of N-Methyl Metribuzin-d3.

References

• 1. N-Methyl Metribuzin-d3 | CAS 1794754-27-0 | LGC Standards [lgcstandards.com]
• 2. Metribuzin-(S-methyl-d3) SDS - Download & Subscribe for Updates [sdsmanager.com]
• 3. genfarm.com.au [genfarm.com.au]
• 4. meghmaniglobal.com [meghmaniglobal.com]
• 5. Welcome to PSEP! [core.psep.cce.cornell.edu]
• 6. CCOHS: Landscaping - Pesticides - Personal Protective Equipment [ccohs.ca]
• 7. assets.greenbook.net [assets.greenbook.net]
• 8. Pesticide use and personal protective equipment [health.vic.gov.au]
• 9. osha.oregon.gov [osha.oregon.gov]